1-Methyl-1H-indazol-7-ol

• CAS: 705927-35-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Methyl-1H-indazol-7-ol: Molecular Structure, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-Methyl-1H-indazol-7-ol, a heterocyclic compound of significant interest in medicinal chemistry. The guide delves into its molecular structure, details a proposed synthetic pathway, and explores its potential applications in drug discovery. By synthesizing theoretical knowledge with practical insights, this document aims to serve as a valuable resource for researchers and scientists engaged in the development of novel therapeutics.

Introduction: The Significance of the Indazole Scaffold

The indazole nucleus, a bicyclic heteroaromatic system composed of a benzene ring fused to a pyrazole ring, is a privileged scaffold in medicinal chemistry.[1] Its structural similarity to purine and indole allows it to interact with a wide range of biological targets, making it a versatile building block for the design of novel therapeutic agents.[2][3] Indazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-cancer, anti-inflammatory, and antiviral properties.[1][4] Notably, several FDA-approved drugs, such as the anti-cancer agent Niraparib and the tyrosine kinase inhibitor Axitinib, feature the indazole core, underscoring its clinical relevance.[5]

This guide focuses specifically on 1-Methyl-1H-indazol-7-ol, a derivative with potential for further exploration in drug discovery programs. The strategic placement of the hydroxyl group at the 7-position and the methyl group at the 1-position can significantly influence its physicochemical properties and biological activity.

Molecular Structure and Physicochemical Properties

The molecular structure of 1-Methyl-1H-indazol-7-ol is characterized by the core indazole ring system with a methyl group substituted at the N1 position of the pyrazole ring and a hydroxyl group at the C7 position of the benzene ring.

Caption: 2D representation of 1-Methyl-1H-indazol-7-ol.

The presence of the hydroxyl group introduces a site for hydrogen bonding, which can be critical for molecular recognition at a biological target. The methyl group at the N1 position prevents tautomerization to the 2H-indazole form, locking the molecule in a specific isomeric state. This can be advantageous in drug design as it reduces conformational ambiguity.

Table 1: Predicted Physicochemical Properties of 1-Methyl-1H-indazol-7-ol

Property	Value	Source
Molecular Formula	C₈H₈N₂O	-
Molecular Weight	148.16 g/mol	-
XLogP3	1.5	PubChem
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	2	PubChem
Rotatable Bond Count	0	PubChem

Note: These properties are computationally predicted and should be confirmed experimentally.

Synthesis of 1-Methyl-1H-indazol-7-ol

A plausible and efficient synthetic route to 1-Methyl-1H-indazol-7-ol involves the diazotization of its corresponding amine precursor, 1-Methyl-1H-indazol-7-ylamine. This transformation is a well-established method in organic chemistry for the conversion of primary aromatic amines to phenols.

Caption: Proposed synthesis of 1-Methyl-1H-indazol-7-ol.

Rationale Behind the Synthetic Strategy

The choice of a diazotization-hydrolysis sequence is predicated on the commercial availability of 1-Methyl-1H-indazol-7-ylamine and the reliability of this transformation.[6] The reaction proceeds through a diazonium salt intermediate, which is then subjected to hydrolysis to yield the desired phenol.

Step-by-Step Experimental Protocol

Step 1: Diazotization of 1-Methyl-1H-indazol-7-ylamine

• Dissolve 1-Methyl-1H-indazol-7-ylamine (1.0 eq) in a dilute aqueous solution of sulfuric acid (e.g., 2 M) at 0-5 °C in a three-necked flask equipped with a mechanical stirrer and a thermometer.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise to the stirred solution, ensuring the temperature is maintained between 0 and 5 °C. The formation of the diazonium salt is typically indicated by a color change.

• Stir the reaction mixture at this temperature for an additional 30 minutes to ensure complete formation of the diazonium salt.

Step 2: Hydrolysis of the Diazonium Salt

• Slowly and carefully add the solution containing the diazonium salt to a pre-heated aqueous solution of sulfuric acid (e.g., 1 M) at approximately 50-60 °C. Vigorous nitrogen evolution will be observed.

• After the addition is complete, heat the reaction mixture to 80-90 °C and maintain for 1-2 hours to ensure complete hydrolysis.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent, such as ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford pure 1-Methyl-1H-indazol-7-ol.

In-process Controls and Characterization

• Thin-Layer Chromatography (TLC): Monitor the progress of the reaction by TLC to confirm the consumption of the starting material and the formation of the product.

• Spectroscopic Analysis: The structure of the final product should be confirmed by spectroscopic methods:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the indazole ring, the methyl group, and the hydroxyl proton.

  • ¹³C NMR: The carbon NMR spectrum will confirm the carbon framework of the molecule.

  • Mass Spectrometry (MS): The mass spectrum will provide the molecular weight of the compound, confirming its identity. The predicted exact mass is 148.0637 g/mol .[6]

  • Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic broad absorption band for the O-H stretching of the hydroxyl group.

Potential Applications in Drug Discovery

The structural features of 1-Methyl-1H-indazol-7-ol make it an attractive candidate for further investigation in various therapeutic areas.

Kinase Inhibition

The indazole scaffold is a well-known "hinge-binding" motif in many kinase inhibitors.[4] The nitrogen atoms of the pyrazole ring can form crucial hydrogen bonds with the hinge region of the kinase active site. The 7-hydroxyl group of 1-Methyl-1H-indazol-7-ol could potentially form additional hydrogen bonds with the protein, enhancing binding affinity and selectivity. This makes the compound a promising starting point for the development of inhibitors for various kinases implicated in cancer and other diseases.

Modulation of Other Therapeutic Targets

Beyond kinases, indazole derivatives have been reported to modulate a variety of other targets, including but not limited to:

• Serotonin (5-HT) receptors: The indazole core is present in the 5-HT3 antagonist granisetron.[2]

• Poly(ADP-ribose) polymerase (PARP): The PARP inhibitor niraparib features an indazole moiety.[5]

The specific substitution pattern of 1-Methyl-1H-indazol-7-ol may confer novel activities at these or other targets.

Caption: Potential therapeutic applications of 1-Methyl-1H-indazol-7-ol.

Conclusion and Future Directions

1-Methyl-1H-indazol-7-ol represents a valuable chemical entity with significant potential for drug discovery. Its synthesis from readily available starting materials is straightforward, and its structural features suggest a high likelihood of interesting biological activities.

Future research should focus on:

• Experimental Validation: The proposed synthesis should be carried out, and the compound fully characterized to confirm its structure and properties.

• Biological Screening: The compound should be screened against a panel of relevant biological targets, particularly protein kinases.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs with modifications at the methyl and hydroxyl positions will be crucial to optimize potency and selectivity.

This in-depth guide provides a solid foundation for researchers to embark on the exploration of 1-Methyl-1H-indazol-7-ol as a promising lead compound for the development of next-generation therapeutics.

References

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• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination | ACS Omega. (2021, February 23). Retrieved February 2, 2026, from [Link]

• CN107805221A - Method for preparing 1H-indazole derivative - Google Patents. (n.d.).

• CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues - Caribbean Journal of Sciences and Technology. (n.d.). Retrieved February 2, 2026, from [Link]

• US6982274B2 - 1H-indazole compound - Google Patents. (n.d.).

• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - MDPI. (2023, May 12). Retrieved February 2, 2026, from [Link]

• 1-methyl-1H-indazol-7-amine | C8H9N3 | CID 18545442 - PubChem. (n.d.). Retrieved February 2, 2026, from [Link]

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physical and chemical properties of 1-Methyl-1H-indazol-7-ol

This technical guide details the physicochemical profile, synthetic pathways, and reactivity of 1-Methyl-1H-indazol-7-ol , a privileged scaffold in medicinal chemistry.[1]

[1][2][3][4]

Executive Summary

1-Methyl-1H-indazol-7-ol (CAS: 705927-35-1) is a bicyclic heteroaromatic phenol used primarily as a building block in the development of kinase inhibitors and GPCR ligands.[1][2][3] Its structural significance lies in the 7-hydroxy handle, which allows for diverse etherification (O-alkylation), and the 1-methyl group, which locks the indazole tautomerism, ensuring regioselective consistency during downstream functionalization.[1]

Part 1: Structural Identity & Physicochemical Properties

The compound consists of a benzene ring fused to a pyrazole ring (indazole core).[1] The methylation at the N1 position prevents the 1H/2H tautomeric shift typical of unsubstituted indazoles, rendering the N2 nitrogen a dedicated hydrogen bond acceptor and the 7-OH a dedicated donor.[1]

Datasheet: Physicochemical Metrics

Property	Value / Description	Source/Note
CAS Registry	705927-35-1	Sigma/ChemicalBook
IUPAC Name	1-Methyl-1H-indazol-7-ol
Molecular Formula	C₈H₈N₂O
Molecular Weight	148.16 g/mol
Appearance	Off-white to pale yellow solid	Observed in analogs
Melting Point	145–165 °C (Predicted)	Experimental data unavailable in public domain; estimated based on phenolic analogs.[1]
Acidity (pKa)	~9.5 (Phenolic OH)~1.5 (N2 Protonation)	Predicted (Phenol standard)
LogP	1.2 – 1.5	Lipophilic, non-ionized form
H-Bond Donors	1 (Phenolic OH)
H-Bond Acceptors	2 (N2, Phenolic O)
Solubility	DMSO, Methanol, DCM, Ethyl Acetate	Poor water solubility

Structural Visualization & Electronic Profile

The following diagram illustrates the core numbering and electronic features governing the molecule's reactivity.

Figure 1: Structural features of 1-Methyl-1H-indazol-7-ol.[1][2] The N1-methyl group fixes the aromatic system, while the 7-OH provides a vector for molecular extension.[1]

Part 2: Synthetic Routes

Synthesis of 7-hydroxyindazoles typically requires protection/deprotection strategies due to the sensitivity of the phenol during ring closure.[1] Two primary routes are established:

Route A: BBr₃-Mediated Demethylation (Standard Lab Scale)

This is the most robust method for generating the 7-OH from the commercially available 7-methoxy-1-methyl-1H-indazole .[1]

Detailed Protocol

• Precursor: 7-Methoxy-1-methyl-1H-indazole.[1]

• Reagent: Boron Tribromide (BBr₃), 1.0 M in Dichloromethane (DCM).[1][4][5]

• Mechanism: Lewis acid complexation followed by nucleophilic attack of bromide on the methyl group.[1][5][6]

Step-by-Step Methodology:

• Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar and nitrogen inlet.

• Solvation: Dissolve 7-methoxy-1-methyl-1H-indazole (1.0 eq) in anhydrous DCM (0.1 M concentration). Cool to -78 °C (dry ice/acetone bath).

• Addition: Add BBr₃ solution (3.0 eq) dropwise via syringe over 15 minutes. Caution: BBr₃ fumes are corrosive.[1]

• Reaction: Allow the mixture to warm slowly to 0 °C over 2 hours, then stir at room temperature for 12 hours. Monitor by TLC (the phenol is more polar than the ether).[1]

• Quench (Critical): Cool back to 0 °C. Quench by slow dropwise addition of Methanol (exothermic).

• Workup: Dilute with DCM, wash with saturated NaHCO₃ (to remove boric acid residues), then brine. Dry over Na₂SO₄.[1][4]

• Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Route B: Palladium-Catalyzed Hydroxylation (Industrial/Scale-Up)

For large-scale synthesis where avoiding BBr₃ is preferred, a Buchwald-type hydroxylation from the aryl bromide is utilized.[1]

• Precursor: 7-Bromo-1-methyl-1H-indazole.[1][7]

• Reagents: KOH, Pd₂(dba)₃, t-Butyl XPhos, Dioxane/Water.[1][7]

• Conditions: Degassed, heated to 80-100 °C.

• Reference: This route is documented in recent patent literature for Bcl6 degraders [1].

Part 3: Reactivity & Functionalization[7]

The 7-hydroxy group is the primary vector for chemical diversity.[1] The scaffold exhibits three distinct reactivity zones.[1]

Reactivity Workflow

Figure 2: Functionalization pathways.[1] The 7-OH is the most reactive site under basic conditions.[1]

Key Reactions

• O-Alkylation (Ether Formation):

  • The phenolic proton (pKa ~9.[1]5) is easily deprotonated by weak bases like K₂CO₃ or Cs₂CO₃ in polar aprotic solvents (DMF, DMSO).[1]

  • Application: Attachment of solubilizing chains or pharmacophores (e.g., piperazines).[1]

• Electrophilic Aromatic Substitution (C3):

  • The C3 position is electron-rich.[1] Treatment with N-iodosuccinimide (NIS) yields the 3-iodo derivative, a valuable intermediate for Suzuki-Miyaura couplings to install biaryl systems.[1]

Part 4: Analytical Characterization

To validate the identity of 1-Methyl-1H-indazol-7-ol, the following analytical signatures should be observed.

Proton NMR (¹H NMR)

• Solvent: DMSO-d₆ (preferred to observe the OH proton).[1]

• Key Signals:

  • δ ~10.0 ppm (s, 1H): Phenolic OH (exchangeable with D₂O).[1]

  • δ ~8.0 ppm (s, 1H): C3-H (characteristic of indazoles).[1]

  • δ ~4.0 ppm (s, 3H): N-Methyl group (sharp singlet).[1]

  • δ 6.5–7.5 ppm (m, 3H): Aromatic protons (H4, H5, H6).[1]

Mass Spectrometry (LC-MS)

• Ionization: ESI+ (Electrospray Ionization, Positive Mode).[1]

• Parent Ion: [M+H]⁺ = 149.17 m/z.[1]

• Fragment: Loss of methyl radical is rare in soft ionization; the molecular ion is usually the base peak.[1]

References

• World Intellectual Property Organization (WIPO). (2023).[1] Patent WO2023244917A1: 1,8-Naphthyridin-2-one Heterobifunctional Bcl6 Degraders.[1] (Describes Pd-catalyzed synthesis of 1-methyl-1H-indazol-7-ol).

• National Center for Biotechnology Information. (2024).[1] PubChem Compound Summary for CID 705927-35-1. PubChem.[1][8][9]

• Common Organic Chemistry. (2023). Demethylation of Methyl Ethers using BBr3. (Standard protocol reference).

• Sigma-Aldrich. Product Catalog: 1-Methyl-1H-indazol-7-ol.[1]

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• 4. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 5. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]
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• 7. WO2023244918A1 - Quinolone bcl6 bifunctional degraders - Google Patents [patents.google.com]
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• 9. 7-Hydroxymitragynine - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the NMR Spectral Analysis of 1-Methyl-1H-indazol-7-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. This guide offers a comprehensive analysis of the ¹H and ¹³C NMR spectra of 1-Methyl-1H-indazol-7-ol, a key heterocyclic scaffold of interest in medicinal chemistry. By dissecting the theoretical underpinnings of chemical shifts and coupling constants within this specific molecule, this document serves as a practical reference for researchers engaged in the synthesis, characterization, and application of substituted indazoles. The methodologies and interpretations presented herein are designed to be self-validating, fostering a deeper understanding of NMR spectral analysis in the context of drug discovery and development.

Introduction: The Significance of 1-Methyl-1H-indazol-7-ol in Medicinal Chemistry

The indazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. The specific substitution pattern of 1-Methyl-1H-indazol-7-ol, featuring a methyl group at the N1 position and a hydroxyl group at the C7 position, presents a unique electronic and steric environment. Understanding the precise structural details of this molecule is paramount for elucidating its interactions with biological targets and for the rational design of new therapeutic agents. NMR spectroscopy provides the most definitive method for non-destructive structural elucidation of such molecules in solution. This guide will delve into the detailed NMR spectral features of 1-Methyl-1H-indazol-7-ol, providing a foundational understanding for its identification and characterization.

Predicted ¹H and ¹³C NMR Spectral Data

In the absence of experimentally acquired spectra in publicly accessible databases, we have employed a highly reliable in-silico prediction tool to generate the ¹H and ¹³C NMR spectra of 1-Methyl-1H-indazol-7-ol. These predicted values serve as a robust foundation for the subsequent detailed analysis and interpretation.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) and Coupling Constants (J) for 1-Methyl-1H-indazol-7-ol (in DMSO-d₆ at 400 MHz)

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (Hz)
H3	8.05	d	J = 0.9 Hz
H4	6.78	d	J = 7.8 Hz
H5	7.05	t	J = 7.9 Hz
H6	6.65	d	J = 8.0 Hz
1-CH₃	4.05	s	-
7-OH	~9.5 (broad)	s	-

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for 1-Methyl-1H-indazol-7-ol (in DMSO-d₆)

Carbon Assignment	Predicted Chemical Shift (ppm)
C3	133.5
C3a	125.0
C4	109.5
C5	128.0
C6	112.0
C7	150.0
C7a	141.0
1-CH₃	35.0

In-depth Spectral Analysis and Interpretation

A thorough understanding of the NMR spectrum of 1-Methyl-1H-indazol-7-ol requires a detailed examination of the chemical shifts and coupling patterns of each nucleus, grounded in the principles of substituent effects on the indazole ring system.

¹H NMR Spectrum Analysis: A Proton-by-Proton Examination

The predicted ¹H NMR spectrum of 1-Methyl-1H-indazol-7-ol in DMSO-d₆ reveals a set of distinct signals corresponding to the aromatic protons, the N-methyl protons, and the hydroxyl proton.

• H3 (8.05 ppm, doublet): The proton at the C3 position is expected to resonate at the most downfield position among the ring protons. This is due to its proximity to the electron-withdrawing nitrogen atom at the N2 position and the overall aromatic character of the pyrazole ring. The predicted small coupling constant (J = 0.9 Hz) is indicative of a four-bond coupling (⁴J) to another proton, likely H4, which is a characteristic feature in such heterocyclic systems.

• Aromatic Protons (H4, H5, H6): The protons on the benzene ring (H4, H5, and H6) form a distinct spin system.

  • H5 (7.05 ppm, triplet): The triplet multiplicity of the H5 signal arises from its coupling to two neighboring protons, H4 and H6, with similar coupling constants (³J).

  • H4 (6.78 ppm, doublet) and H6 (6.65 ppm, doublet): The ortho-coupling (³J) between H4 and H5, and between H5 and H6, results in the doublet signals for H4 and H6. The upfield shift of these protons compared to unsubstituted indazole is a direct consequence of the electron-donating effect of the hydroxyl group at the C7 position.

• N-Methyl Protons (4.05 ppm, singlet): The three protons of the methyl group attached to the N1 nitrogen atom are chemically equivalent and do not have any neighboring protons to couple with. Therefore, they appear as a sharp singlet in the spectrum. The chemical shift is in the expected region for an N-methyl group on a heterocyclic ring.

• Hydroxyl Proton ( ~9.5 ppm, broad singlet): The chemical shift of the hydroxyl proton is highly dependent on the solvent, temperature, and concentration due to hydrogen bonding and chemical exchange. In a polar aprotic solvent like DMSO-d₆, the hydroxyl proton is expected to appear as a broad singlet at a relatively downfield position.

¹³C NMR Spectrum Analysis: Unraveling the Carbon Skeleton

The predicted ¹³C NMR spectrum provides complementary information about the carbon framework of 1-Methyl-1H-indazol-7-ol.

• C7 (150.0 ppm): The carbon atom bearing the hydroxyl group (C7) is significantly deshielded and appears at the most downfield chemical shift among the ring carbons. This is a direct result of the strong electron-withdrawing effect of the attached oxygen atom.

• C7a and C3a (141.0 and 125.0 ppm): These are the quaternary carbons at the ring fusion. Their chemical shifts are influenced by the fusion of the benzene and pyrazole rings.

• C3 (133.5 ppm): The C3 carbon, located in the pyrazole ring, is deshielded due to its proximity to the electronegative nitrogen atoms.

• Aromatic Carbons (C4, C5, C6): The chemical shifts of the carbons in the benzene ring are influenced by the electron-donating hydroxyl group.

  • C5 (128.0 ppm): This carbon is relatively unaffected by the substituent.

  • C4 (109.5 ppm) and C6 (112.0 ppm): These carbons are shielded (shifted upfield) due to the ortho and para electron-donating effect of the hydroxyl group.

• N-Methyl Carbon (35.0 ppm): The carbon of the N-methyl group appears in the typical upfield region for sp³-hybridized carbons.

Experimental Protocol: A Self-Validating Approach to NMR Data Acquisition

To ensure the acquisition of high-quality and reliable NMR data for 1-Methyl-1H-indazol-7-ol, the following detailed experimental protocol is recommended. This protocol is designed to be a self-validating system, incorporating steps for sample preparation, instrument setup, and data acquisition that minimize artifacts and ensure reproducibility.

Sample Preparation

• Compound Purity: Ensure the sample of 1-Methyl-1H-indazol-7-ol is of high purity (>95%), as impurities can complicate spectral interpretation. Purification can be achieved by recrystallization or column chromatography.

• Solvent Selection: DMSO-d₆ is the recommended solvent for this analysis. Its ability to dissolve the compound well and its high boiling point are advantageous. Furthermore, it allows for the observation of the hydroxyl proton signal.

• Sample Concentration: Prepare a solution of approximately 5-10 mg of 1-Methyl-1H-indazol-7-ol in 0.6 mL of DMSO-d₆ in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

NMR Instrument Setup and Data Acquisition

• Spectrometer: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.

• Tuning and Shimming: Carefully tune the probe to the ¹H and ¹³C frequencies and perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp and symmetrical peaks.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-220 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to the lower natural abundance and sensitivity of the ¹³C nucleus.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To confirm ¹H-¹H coupling relationships, particularly within the aromatic spin system.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct one-bond ¹H-¹³C correlations, aiding in the definitive assignment of both proton and carbon signals.

  • HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) ¹H-¹³C correlations, which are crucial for assigning quaternary carbons and confirming the overall connectivity of the molecule.

Visualization of Molecular Structure and NMR Correlations

Visual aids are essential for understanding the relationships between the molecular structure and the observed NMR data.

Figure 1: Molecular structure of 1-Methyl-1H-indazol-7-ol with key predicted HMBC correlations.

Conclusion: A Framework for Confident Structural Elucidation

This in-depth technical guide provides a comprehensive framework for the NMR spectral analysis of 1-Methyl-1H-indazol-7-ol. By integrating predicted spectral data with fundamental principles of NMR spectroscopy, we have established a detailed interpretation of the ¹H and ¹³C NMR spectra. The provided experimental protocol offers a robust and self-validating methodology for acquiring high-quality data. This guide is intended to empower researchers, scientists, and drug development professionals with the knowledge and tools necessary for the confident structural elucidation and characterization of this important heterocyclic compound and its analogues, thereby facilitating advancements in medicinal chemistry and drug discovery.

References

• NMRDB. (n.d.). Predict 1H proton NMR spectra. Retrieved February 2, 2026, from [Link]

• NMRDB. (n.d.). Predict 13C carbon NMR spectra. Retrieved February 2, 2026, from [Link]

• PubChem. (n.d.). 1-Methyl-1H-indazol-7-amine. Retrieved February 2, 2026, from [Link]

• Elguero, J., Fruchier, A., & Pardo, C. (2011). Spectre de l'indazole en résonance magnétique nucléaire du 13C. Canadian Journal of Chemistry, 89(2), 215-219.
• Silva, A. M. S., & Pinto, D. C. G. A. (2010). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 14(3), 253-274.

An In-Depth Technical Guide to the Potential Biological Activity of 1-Methyl-1H-indazol-7-ol

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-cancer, anti-inflammatory, and neurological applications.[1][2] This technical guide addresses 1-Methyl-1H-indazol-7-ol, a specific derivative for which the biological activity is not yet extensively characterized in public literature. Leveraging the well-documented activities of structurally related indazole analogs, this document provides a comprehensive, technically-grounded framework for the systematic investigation of its therapeutic potential. We will delve into the rationale behind prioritizing certain biological assays, provide detailed, field-proven experimental protocols, and offer insights into the interpretation of potential outcomes. This guide is designed to serve as a foundational document for research groups aiming to elucidate the pharmacological profile of this promising molecule.

Introduction: The Indazole Scaffold and the Rationale for Investigation

Indazole and its derivatives are nitrogen-containing heterocyclic compounds that have garnered significant attention for their therapeutic potential.[1] Several indazole-based drugs, such as the kinase inhibitors Axitinib and Niraparib, are clinically approved for cancer treatment, underscoring the scaffold's value.[1] The biological versatility of indazoles stems from their ability to act as bioisosteres for other aromatic systems and to engage in various non-covalent interactions with biological targets.[3]

While extensive research has been conducted on the indazole family, 1-Methyl-1H-indazol-7-ol remains a relatively unexplored entity. Its structure, featuring a methyl group at the 1-position and a hydroxyl group at the 7-position, presents a unique combination of electronic and steric properties that could confer novel biological activities. The hydroxyl group, in particular, can act as both a hydrogen bond donor and acceptor, potentially enabling strong interactions with target proteins.

This guide will, therefore, outline a proposed research cascade to systematically evaluate the biological potential of 1-Methyl-1H-indazol-7-ol, focusing on the most probable areas of activity based on the extensive literature on its chemical relatives.

Predicted Biological Activities and Proposed Investigatory Workflow

Given the lack of specific data, a logical first step is to predict potential biological activities using in silico methods, followed by a tiered in vitro screening approach.

Caption: Proposed workflow for investigating 1-Methyl-1H-indazol-7-ol.

Potential as a Kinase Inhibitor

The indazole scaffold is a well-established "hinge-binding" motif in many kinase inhibitors.[2] The nitrogen atoms at positions 1 and 2 can form crucial hydrogen bonds with the kinase hinge region, a key interaction for potent inhibition.

Rationale for Investigation

Numerous indazole derivatives have demonstrated potent inhibition of various protein kinases, including tyrosine kinases and serine/threonine kinases.[2] This widespread activity makes kinase inhibition a primary hypothesis for the biological function of 1-Methyl-1H-indazol-7-ol.

Proposed Experimental Protocol: Broad-Panel Kinase Screen

A cost-effective and high-throughput initial step is to screen the compound against a large panel of kinases at a single concentration (e.g., 1 or 10 µM).

• Compound Preparation: Prepare a 10 mM stock solution of 1-Methyl-1H-indazol-7-ol in 100% DMSO.

• Assay Platform: Utilize a commercial kinase screening service (e.g., Eurofins DiscoverX, Promega Kinase-Glo®) that offers a panel of several hundred kinases.

• Primary Screen: The compound is tested at a fixed concentration (e.g., 10 µM) in duplicate.

• Data Analysis: Results are typically expressed as a percentage of inhibition relative to a control. A common threshold for a "hit" is >50% inhibition.

Follow-up: IC50 Determination

For any identified hits, the next step is to determine the half-maximal inhibitory concentration (IC50).

• Compound Dilution: Perform a serial dilution of the 10 mM stock solution to create a range of concentrations (e.g., 100 µM to 1 nM).

• Kinase Assay: Use a suitable assay format for the specific kinase, such as a luminescence-based ATP depletion assay (e.g., Kinase-Glo®) or a fluorescence-based method.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Parameter	Description
IC50	The concentration of an inhibitor where the response (or binding) is reduced by half.
Kinase Panel	A collection of purified kinases used for screening.
Z'-factor	A statistical measure of the quality of an assay, with a value > 0.5 considered excellent.

Potential Anti-proliferative and Pro-apoptotic Activity

Should kinase inhibition be confirmed, a logical downstream effect to investigate is the inhibition of cancer cell growth. Many kinases are involved in cell proliferation and survival pathways.[4]

Rationale for Investigation

Indazole derivatives have shown promising anti-tumor activity against a variety of cancer cell lines, including lung, leukemia, prostate, and liver cancer.[5] The mechanism often involves the induction of apoptosis and cell cycle arrest.[4][5]

Proposed Experimental Protocol: MTT Assay for Cell Viability

• Cell Culture: Culture relevant human cancer cell lines (e.g., A549 lung cancer, K562 leukemia) in appropriate media.[5]

• Cell Seeding: Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 1-Methyl-1H-indazol-7-ol for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control and determine the GI50 (concentration for 50% growth inhibition).

Follow-up: Apoptosis and Cell Cycle Analysis

To understand the mechanism of growth inhibition, apoptosis and cell cycle analysis can be performed.

• Treatment: Treat cells with the compound at concentrations around the GI50 value.

• Apoptosis Staining: Use an Annexin V-FITC/Propidium Iodide (PI) staining kit and analyze the cells by flow cytometry.

• Cell Cycle Analysis: Fix the cells in ethanol, stain with PI, and analyze by flow cytometry to determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).

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An In-Depth Technical Guide to Predicting the Mechanism of Action for 1-Methyl-1H-indazol-7-ol

Abstract

The indazole scaffold represents a "privileged structure" in medicinal chemistry, forming the core of numerous bioactive compounds, including several FDA-approved drugs.[1] Its derivatives are known to exhibit a wide spectrum of pharmacological activities, such as anti-tumor, anti-inflammatory, and anti-bacterial effects.[2] This guide presents a comprehensive, multi-pronged strategy for the elucidation of the mechanism of action (MoA) for a novel compound, 1-Methyl-1H-indazol-7-ol. Lacking prior experimental data, our approach is built on a synergistic pipeline integrating robust in silico predictive modeling with rigorous in vitro and cell-based experimental validation. We will detail the causality behind each methodological choice, from initial computational target fishing to biochemical and cellular assays, providing a self-validating framework to build a high-confidence MoA hypothesis for this promising new chemical entity.

Introduction: The Indazole Scaffold and the Imperative for MoA Discovery

The indazole core is a versatile bicyclic heterocycle that has garnered significant attention in drug discovery. Its unique structure enables it to interact with a variety of biological targets, often acting as a bioisostere for indole.[1] Notably, the indazole moiety is a key component in several approved kinase inhibitors, such as Axitinib and Pazopanib, where it frequently serves as a critical hinge-binding motif.[1]

Given this precedent, any new indazole derivative, such as 1-Methyl-1H-indazol-7-ol, warrants thorough investigation. Understanding a compound's MoA is fundamental to drug development; it informs efficacy, helps predict potential side effects and off-target activities, and guides patient selection strategies.[3] This document outlines a systematic, experience-driven approach to move from an unknown compound to a well-supported, actionable MoA hypothesis.

Part I: In Silico Target Prediction – A Data-Driven Hypothesis Generation Engine

The initial phase of MoA elucidation for a novel compound should begin with computational methods.[4] This in silico approach is a cost-effective and rapid strategy to sift through the vast landscape of the human proteome and generate a ranked list of plausible biological targets.[4][5] Our strategy is twofold, leveraging both ligand-based and structure-based techniques to build a robust preliminary hypothesis.

Ligand-Based Target Fishing

This approach operates on the principle of chemical similarity: molecules with similar structures are likely to bind to similar protein targets.[6]

• Input Data: The canonical SMILES (Simplified Molecular Input Line Entry System) string for 1-Methyl-1H-indazol-7-ol: CN1C=C(O)C2=CC=CC=C21.

• Database Selection: Utilize large-scale, publicly accessible cheminformatics databases:

  • ChEMBL: A manually curated database of bioactive molecules with drug-like properties.[7]

  • PubChem: A comprehensive repository of chemical substances and their biological activities.[8]

  • DrugBank: Contains detailed information on approved and experimental drugs and their targets.[9]

• Execution:

  • Perform Tanimoto-based similarity searches using the compound's Morgan fingerprint to identify molecules with a high degree of structural similarity.

  • Execute substructure searches to identify all compounds containing the 1-methyl-indazole core.

• Analysis: Compile a list of the identified neighboring compounds and their annotated primary targets. The frequency and potency of activity against specific targets (e.g., kinases, GPCRs) will form the basis of our initial target list.

For a rapid, integrated prediction, we will use established web servers that combine chemical similarity with machine learning models trained on vast bioactivity datasets.

• Tool Selection: SwissTargetPrediction is a robust, well-validated tool for this purpose.[10][11]

• Execution:

  • Submit the SMILES string for 1-Methyl-1H-indazol-7-ol to the server.

  • Select Homo sapiens as the target organism.

• Analysis: The output provides a list of predicted targets, ranked by probability. We will prioritize targets in the "Kinase" and "Enzyme" classes, consistent with the known pharmacology of indazole derivatives.

Structure-Based Target Validation: Molecular Docking

Once a high-priority target class (e.g., protein kinases) is identified, molecular docking can predict the binding feasibility and specific interactions of 1-Methyl-1H-indazol-7-ol with individual protein targets.[1]

• Target Selection: Based on the ligand-based predictions, select 3-5 top-ranked protein kinases for docking studies (e.g., VEGFR, FGFR, SRC).

• Protein Preparation:

  • Download crystal structures from the Protein Data Bank (PDB). Select structures with a co-crystallized ligand to reliably define the ATP-binding pocket.

  • Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges using a standard molecular modeling package (e.g., Schrödinger Maestro, UCSF Chimera).

• Ligand Preparation: Generate a low-energy 3D conformation of 1-Methyl-1H-indazol-7-ol and assign appropriate atom types and partial charges.

• Docking Execution:

  • Define the binding site grid around the co-crystallized ligand.

  • Perform docking using a validated algorithm like Glide or AutoDock Vina.[12]

• Analysis: Evaluate the resulting poses based on docking score (e.g., GlideScore, binding energy in kcal/mol) and visual inspection of key interactions. Pay close attention to hydrogen bonds formed between the indazole nitrogen atoms and the kinase hinge region, a hallmark of many indazole-based kinase inhibitors.[13]

Data Presentation: Summary of In Silico Predictions

The findings from the computational workflow will be summarized for clarity.

Predicted Target	Prediction Method	Confidence/Score	Rationale / Target Class
e.g., VEGFR2	SwissTargetPrediction	Probability: 0.65	Protein Kinase
e.g., FGFR1	2D Similarity (ChEMBL)	Tanimoto: 0.88	Protein Kinase
e.g., SRC Kinase	Molecular Docking	GlideScore: -8.5	Protein Kinase
e.g., p38 MAPK	Substructure Search	High Hit Frequency	Protein Kinase

Visualization: In Silico Prediction Workflow

Caption: Workflow for experimental validation of predicted targets.

Synthesis: Constructing the Final MoA Model

By integrating the results from our in silico and experimental workflows, we can construct a high-confidence MoA. For our hypothetical case, the data suggest that 1-Methyl-1H-indazol-7-ol is a potent inhibitor of VEGFR2. The biochemical assays confirmed direct, nanomolar inhibition. This was validated in a cellular context, where the compound engaged VEGFR2, inhibited the phosphorylation of its downstream substrate PLCγ1, and ultimately led to a reduction in endothelial cell viability.

Visualization: Proposed Signaling Pathway

Caption: Proposed MoA for 1-Methyl-1H-indazol-7-ol as a VEGFR2 inhibitor.

Conclusion

This guide has outlined a logical and robust framework for elucidating the mechanism of action of a novel chemical entity, 1-Methyl-1H-indazol-7-ol. By systematically progressing from broad, computational predictions to focused biochemical and cell-based validation, this strategy maximizes the probability of success while efficiently using resources. It establishes a self-validating workflow where each step builds upon the last, culminating in a well-supported MoA hypothesis. This integrated approach of prediction and validation is essential for advancing promising compounds like 1-Methyl-1H-indazol-7-ol through the drug discovery pipeline.

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• El-Gokha, A. A., et al. (2017). Identification of an Indazole-Based Pharmacophore for the Inhibition of FGFR Kinases Using Fragment-Led de Novo Design. ACS Medicinal Chemistry Letters, 8(9), 956-961. [Link]

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The Emergence of a Key Heterocycle: A Technical Guide to 1-Methyl-1H-indazol-7-ol

An In-depth Exploration of the Discovery, Synthesis, and Significance of a Versatile Indazole Derivative in Modern Drug Discovery

Introduction: The Indazole Scaffold and the Rise of a Privileged Player

The indazole nucleus, a bicyclic heteroaromatic system first described by the Nobel laureate Emil Fischer in the 1880s, has become a cornerstone of modern medicinal chemistry.[1] Its unique structural and electronic properties have positioned it as a "privileged scaffold," a molecular framework that can interact with a wide range of biological targets. This has led to the development of numerous indazole-containing drugs with diverse therapeutic applications, including anti-cancer agents like Niraparib and Axitinib, and anti-emetics such as Granisetron.[1] Within this important class of compounds, 1-Methyl-1H-indazol-7-ol has emerged as a particularly valuable building block for the synthesis of novel therapeutic agents, especially in the fields of oncology and neurology.[2] This technical guide provides a comprehensive overview of the discovery, history, synthesis, and applications of this important molecule, aimed at researchers, scientists, and drug development professionals.

Historical Context: From Fischer's First Indazole to a Modern Synthetic Target

The journey of indazoles began in the late 19th century when Emil Fischer, during his work on hydrazines, unexpectedly synthesized the parent indazole ring system through the thermal cyclization of o-hydrazino cinnamic acid.[1] This seminal discovery laid the groundwork for over a century of research into the chemistry and biological activity of this versatile heterocycle.

While the indazole core was known for decades, the specific discovery and first synthesis of 1-Methyl-1H-indazol-7-ol are not prominently documented in easily accessible historical reviews. Its emergence is more closely tied to the broader expansion of medicinal chemistry and the need for a diverse array of substituted indazoles for structure-activity relationship (SAR) studies in various drug discovery programs. The strategic placement of a methyl group at the 1-position and a hydroxyl group at the 7-position offers unique opportunities for molecular interactions and further chemical modifications, making it a desirable synthon for creating libraries of potential drug candidates.

Synthetic Strategies: Crafting 1-Methyl-1H-indazol-7-ol

The synthesis of substituted indazoles has evolved significantly from Fischer's original methods. Modern organic synthesis offers a variety of strategies to construct the indazole core with precise control over substituent placement. While a specific, named reaction for the direct synthesis of 1-Methyl-1H-indazol-7-ol is not widely recognized, its preparation can be envisioned through several established synthetic routes for substituted indazoles.

A common and versatile approach involves the construction of the indazole ring from appropriately substituted aniline or nitroarene precursors. One plausible synthetic pathway to 1-Methyl-1H-indazol-7-ol is outlined below. This multi-step synthesis highlights key chemical transformations and the rationale behind the chosen reagents and conditions.

A Representative Synthetic Protocol:

Step 1: Nitration of a Substituted Phenol

The synthesis can commence with a commercially available substituted phenol, which is first nitrated to introduce a nitro group ortho to the hydroxyl functionality. This step is crucial for the subsequent cyclization to form the pyrazole ring of the indazole.

Step 2: Methylation of the Phenolic Hydroxyl Group

To introduce the methyl group at the desired N1 position of the indazole, the phenolic hydroxyl group of the nitrophenol intermediate is methylated. This is typically achieved using a suitable methylating agent such as dimethyl sulfate or methyl iodide in the presence of a base.

Step 3: Reduction of the Nitro Group

The nitro group is then reduced to an amino group. This transformation is a critical step in many indazole syntheses and can be accomplished using various reducing agents, such as tin(II) chloride in hydrochloric acid or catalytic hydrogenation.

Step 4: Diazotization and Intramolecular Cyclization

The resulting ortho-amino-methylated aniline derivative is then subjected to diazotization using sodium nitrite in an acidic medium, followed by an intramolecular cyclization reaction to form the 1-methyl-1H-indazole ring.

Step 5: Demethylation to Yield 1-Methyl-1H-indazol-7-ol

Finally, the methoxy group at the 7-position is demethylated to afford the target molecule, 1-Methyl-1H-indazol-7-ol. This can be achieved using reagents like boron tribromide (BBr₃).

Figure 1: A representative synthetic workflow for 1-Methyl-1H-indazol-7-ol.

Physicochemical and Spectroscopic Profile

A comprehensive understanding of a molecule's physicochemical and spectroscopic properties is essential for its application in research and development.

Property	Value
Molecular Formula	C₈H₈N₂O
Molecular Weight	148.16 g/mol
CAS Number	705927-35-1
Appearance	Off-white to pale yellow solid
Solubility	Soluble in methanol, ethanol, and DMSO

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the aromatic protons on the benzene and pyrazole rings, as well as a singlet for the N-methyl group and a broad singlet for the hydroxyl proton.

• ¹³C NMR: The carbon NMR spectrum would display signals corresponding to the eight carbon atoms in the molecule, with distinct chemical shifts for the aromatic carbons, the N-methyl carbon, and the carbon bearing the hydroxyl group.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+) corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

• Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for the O-H stretching of the hydroxyl group, C-H stretching of the aromatic and methyl groups, and C=C and C=N stretching vibrations of the indazole ring.

Applications in Drug Discovery and Medicinal Chemistry

1-Methyl-1H-indazol-7-ol serves as a versatile intermediate in the synthesis of more complex molecules with potential therapeutic applications. The presence of the hydroxyl group provides a convenient handle for further functionalization, allowing for the exploration of a wider chemical space in the search for new drug candidates. Its structural analog, 1-Methyl-1H-indazol-7-ylamine, is recognized for its utility as a building block in the development of novel therapeutic agents, particularly in oncology and neurology.[2] This suggests that 1-Methyl-1H-indazol-7-ol likely shares a similar potential.

The indazole scaffold is known to interact with a variety of biological targets, including protein kinases, which are crucial regulators of cellular processes and are often dysregulated in diseases like cancer. The specific substitution pattern of 1-Methyl-1H-indazol-7-ol may confer selectivity for certain kinase targets.

Figure 2: Potential applications and biological targets of 1-Methyl-1H-indazol-7-ol derivatives.

Conclusion and Future Perspectives

1-Methyl-1H-indazol-7-ol stands as a testament to the enduring legacy of the indazole scaffold in medicinal chemistry. While its own discovery may be less chronicled than that of its parent ring system, its importance as a synthetic building block is undeniable. The strategic combination of the N-methyl and 7-hydroxyl groups provides chemists with a versatile platform for the synthesis of novel compounds with the potential to address a range of unmet medical needs. As our understanding of the biological roles of various molecular targets continues to grow, the demand for well-characterized and versatile building blocks like 1-Methyl-1H-indazol-7-ol is only set to increase, ensuring its continued relevance in the future of drug discovery.

References

• Gaikwad, D. D., et al. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Sciences and Technology, 9(1), 20-34.

• Lee, J., et al. (2021). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. ACS Omega, 6(8), 5678–5687. [Link]

• PubChem. 1-methyl-1H-indazol-7-amine. National Center for Biotechnology Information. [Link]

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Technical Whitepaper: Strategic Sourcing & Synthesis of 1-Methyl-1H-indazol-7-ol

The following technical guide details the commercial landscape, sourcing strategies, and synthetic validation of 1-Methyl-1H-indazol-7-ol (CAS: 705927-35-1).

Executive Summary

1-Methyl-1H-indazol-7-ol (CAS 705927-35-1 ) is a critical heterocyclic building block, primarily utilized in the development of kinase inhibitors and GPCR ligands.[1][2] Its structure—a fused benzene-pyrazole ring with a phenolic hydroxyl at the 7-position—provides a unique hydrogen-bonding donor/acceptor motif often used to mimic the hinge-binding region of ATP in kinase active sites.

While commercially available, this compound frequently falls under "Make-on-Demand" categories with variable lead times (2–6 weeks). This guide provides a dual-track strategy:

• Direct Procurement: Verified suppliers and purity specifications.

• In-House Synthesis: A validated, two-step protocol to mitigate supply chain risks.

Chemical Identity & Physicochemical Profile[1][3][4][5][6][7][8]

Property	Specification
IUPAC Name	1-Methyl-1H-indazol-7-ol
Common Name	7-Hydroxy-1-methylindazole
CAS Number	705927-35-1
Molecular Formula	C₈H₈N₂O
Molecular Weight	148.16 g/mol
SMILES	CN1N=CC2=C1C(O)=CC=C2
Predicted LogP	~1.8
pKa (OH)	~9.5 (Predicted)
Appearance	Off-white to beige solid

Structural Insight: The N1-methyl group locks the tautomeric state, preventing the 1H/2H tautomerization common in N-unsubstituted indazoles. The 7-hydroxyl group forms an intramolecular hydrogen bond with N2, influencing solubility and receptor binding kinetics.

Commercial Availability Landscape

The market for 1-Methyl-1H-indazol-7-ol is characterized by a mix of catalog aggregators and primary manufacturers. It is not a high-volume commodity chemical.

Primary Suppliers & Stock Status

• BLD Pharm: Catalog #BD379724. Often lists stock in mg to gram scale.

• Sigma-Aldrich: Catalog #705927-35-1 (via third-party sourcing/Enamine).

• Arctom Scientific: Catalog #BD-A396312.[3]

• Chem-Impex: Often carries the amino-precursor (7-amino), but may source the phenol on request.

Sourcing Decision Matrix

Due to the "Make-on-Demand" nature of this compound, researchers should adopt a risk-mitigated sourcing approach.

Figure 1: Strategic sourcing decision tree for CAS 705927-35-1.

In-House Synthesis Protocol (The "Make" Option)

If commercial lead times are prohibitive, the compound can be synthesized reliably from 7-Methoxy-1-methyl-1H-indazole (CAS: 1337880-88-2), which is more widely available.

Pathway: O-Demethylation

This route is preferred over the Sandmeyer reaction (from 7-amine) due to higher yields and cleaner purification profiles.

Reaction Scheme:

• Starting Material: 7-Methoxy-1-methyl-1H-indazole[2][4]

• Reagent: Boron Tribromide (BBr₃) or HBr/AcOH

• Product: 1-Methyl-1H-indazol-7-ol[1][2][3][5]

Figure 2: Recommended synthetic pathway via O-demethylation.

Detailed Methodology

• Setup: Flame-dry a round-bottom flask and purge with Argon.

• Dissolution: Dissolve 1.0 eq of 7-Methoxy-1-methyl-1H-indazole in anhydrous Dichloromethane (DCM) (0.1 M concentration).

• Addition: Cool to -78°C. Dropwise add 3.0 eq of BBr₃ (1.0 M solution in DCM). Caution: BBr₃ fumes are corrosive.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC (EtOAc/Hexane) or LCMS.

• Quench: Cool to 0°C. Carefully quench with Methanol (exothermic).

• Workup: Dilute with DCM, wash with saturated NaHCO₃ solution, then Brine. Dry over Na₂SO₄.

• Purification: Silica gel chromatography (Gradient: 0-50% EtOAc in Hexanes). The product typically elutes as a beige solid.

Quality Control & Validation

To ensure the integrity of the purchased or synthesized material, the following analytical criteria must be met. The 7-position is distinct in NMR due to its proximity to the N1-methyl group.

Analytical Checklist

• ¹H NMR (DMSO-d₆):

  • δ ~9.8-10.5 ppm: Broad singlet (OH).

  • δ ~4.0-4.2 ppm: Singlet (3H, N-CH₃). Note: The N1-Me signal is deshielded compared to N2-Me.

  • Aromatic Region: Multiplets for H4, H5, H6 protons.

• LC-MS:

  • ESI+: [M+H]⁺ = 149.07

  • Purity: >95% by UV (254 nm).

• Regioisomer Check: Ensure no 2-methyl-2H-indazol-7-ol is present. The N1-methyl isomer typically has a higher melting point and distinct UV λmax compared to the N2 isomer.

References

• PubChem. (2023). Compound Summary: 1-Methyl-1H-indazol-7-ol.[1][2][3] National Library of Medicine. Retrieved from [Link]

• Gaikwad, D. D., et al. (2015).[6] "Synthesis of indazole motifs and their medicinal importance: An overview." European Journal of Medicinal Chemistry, 90, 707-731.[6] [Link][6]

• Chem-Station. (2024). O-Demethylation Protocols: BBr3 and Alternatives. Retrieved from [Link]

Sources

• 1. 118933-92-9|1-Methyl-1H-indazol-6-ol|BLD Pharm [bldpharm.com]
• 2. 1337880-88-2|7-Methoxy-1-methyl-1H-indazole|BLD Pharm [bldpharm.com]
• 3. arctomsci.com [arctomsci.com]
• 4. 1337880-88-2 Cas No. | 7-Methoxy-1-methyl-1H-indazole | Matrix Scientific [matrixscientific.com]
• 5. clinivex.com [clinivex.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

1-Methyl-1H-indazol-7-ol as an intermediate in drug discovery

Topic: 1-Methyl-1H-indazol-7-ol as an intermediate in drug discovery Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

A Privileged Scaffold for Next-Generation Kinase Inhibitor Design

Executive Summary

In the landscape of small-molecule drug discovery, the indazole scaffold has emerged as a "privileged structure," serving as the core pharmacophore for numerous FDA-approved kinase inhibitors (e.g., Axitinib, Pazopanib). While the 3-, 5-, and 6-positions have been extensively explored, the 7-hydroxy position represents a critical vector for optimization.

1-Methyl-1H-indazol-7-ol (CAS: 1427438-89-0 / related amine 41926-06-1) is a high-value intermediate. Its specific utility lies in:

• Solvent Front Exposure: In many kinase ATP-binding pockets, the 7-position points toward the solvent front, allowing for the attachment of solubilizing groups (e.g., morpholine/piperazine tails) via ether linkages without disrupting the hinge-binding motif.

• Tautomeric Locking: The N1-methyl group "locks" the indazole in the thermodynamically stable 1H-form, preventing promiscuous binding modes associated with tautomeric shifting.

This guide details the regioselective synthesis of this intermediate, bypassing the common pitfalls of N1 vs. N2 alkylation mixtures, and outlines its application in creating ether-linked libraries.

Critical Analysis: The Regioselectivity Challenge

A common error in early-stage discovery is attempting to synthesize 1-methyl-indazoles via direct methylation of the parent indazole. This approach is flawed due to the ambident nucleophilicity of the indazole ring.

• Direct Methylation (The Wrong Way): Reacting 7-hydroxyindazole with methyl iodide/base typically yields a mixture of:

  • N1-methyl (Thermodynamic product)

  • N2-methyl (Kinetic product, often favored by steric hindrance at C7)

  • O-methyl (Phenolic ether)

  • N,O-dimethyl impurities.

• The "De Novo" Solution (The Right Way): The protocol below utilizes a condensation-cyclization strategy starting from a fluorinated benzaldehyde. This ensures 100% regiocontrol by establishing the N1-methyl bond before the ring closure.

Experimental Protocol: Regioselective Synthesis

Objective: Synthesis of 1-Methyl-1H-indazol-7-ol via a 7-methoxy precursor.

Workflow Overview

The synthesis proceeds in two stages:

• Cyclization: 2-Fluoro-3-methoxybenzaldehyde

  7-Methoxy-1-methyl-1H-indazole.

• Demethylation: 7-Methoxy-1-methyl-1H-indazole

  1-Methyl-1H-indazol-7-ol.

Stage 1: Cyclization via Hydrazine Condensation

Rationale: Using methylhydrazine on the aldehyde forces the nitrogen bearing the methyl group to attack the aldehyde first (forming the hydrazone), followed by nucleophilic aromatic substitution (

) on the fluorine. This unambiguously locks the structure as 1-methyl .

Reagents:

• 2-Fluoro-3-methoxybenzaldehyde (1.0 eq)

• Methylhydrazine (1.2 eq)[1]

• Potassium Carbonate (

  ) (2.0 eq)[1]

• Solvent: DMA (Dimethylacetamide) or NMP[1]

Step-by-Step:

• Dissolution: Charge a pressure vial with 2-Fluoro-3-methoxybenzaldehyde (5.0 g, 32.4 mmol) and DMA (50 mL).

• Base Addition: Add

  (8.95 g, 64.8 mmol). Stir at room temperature for 10 minutes.

• Hydrazine Addition: Carefully add methylhydrazine (1.8 g, 38.9 mmol) dropwise. Caution: Exothermic.

• Cyclization: Seal the vial and heat to 120°C for 12 hours.

  • Checkpoint: Monitor via LC-MS. The intermediate hydrazone forms quickly; the cyclization (

    ) requires heat. Look for mass [M+H]+ = 163.[1]

• Workup: Cool to RT. Pour into ice water (200 mL). The product, 7-methoxy-1-methyl-1H-indazole , typically precipitates as a solid. Filter, wash with water, and dry.[1][2]

  • Yield Expectation: 75-85%.

Stage 2: BBr3-Mediated Demethylation

Rationale: The methoxy group is a robust protecting group. Boron Tribromide (

) is the gold standard for cleaving aryl methyl ethers without affecting the basic indazole nitrogen (which complexes with Boron but releases upon quench).

Reagents:

• 7-Methoxy-1-methyl-1H-indazole (from Stage 1)

• Boron Tribromide (

  ) (1.0 M in DCM, 3.0 eq)[1][2]

• Solvent: Anhydrous Dichloromethane (DCM)[1]

Step-by-Step:

• Inert Atmosphere: Purge a round-bottom flask with

  . Add starting material (1.0 eq) and anhydrous DCM (10 vol). Cool to -78°C (acetone/dry ice bath).

• Addition: Add

  solution dropwise over 20 minutes.

  • Note: The solution will turn yellow/orange due to the formation of the Lewis acid complex.

• Reaction: Allow the reaction to warm to 0°C slowly and stir for 4 hours.

  • Checkpoint: TLC (50% EtOAc/Hex) should show the disappearance of the non-polar methoxy spot and appearance of a polar phenol spot.

• Quench (Critical): Cool back to -20°C. Add Methanol (MeOH) dropwise (very exothermic) to destroy excess

  .

• Neutralization: Pour mixture into saturated

  . Extract with EtOAc (3x).[1][3]

• Purification: The crude phenol is often pure enough.[1] If necessary, recrystallize from Ethanol/Water.[1]

Data Summary Table

Parameter	Stage 1 (Cyclization)	Stage 2 (Demethylation)
Primary Reagent	Methylhydrazine	(Boron Tribromide)
Key Mechanism	Condensation /	Lewis Acid Ether Cleavage
Temperature	120°C	-78°C 0°C
Critical Control	Sealed vessel (volatile hydrazine)	Anhydrous conditions (moisture kills )
Target Mass (M+H)	163.08	149.07

Visualizing the Pathway

The following diagram illustrates the regioselective logic, contrasting the "De Novo" route against the flawed direct methylation route.

Caption: Figure 1. The "De Novo" synthesis strategy (top) guarantees N1-regioselectivity, whereas direct methylation (bottom) leads to complex mixtures.

Application: Mitsunobu Functionalization

Once 1-Methyl-1H-indazol-7-ol is isolated, it serves as a nucleophile for attaching side chains. The 7-position is sterically crowded; therefore, standard alkylation (

with alkyl halides) can be sluggish. The Mitsunobu Reaction is preferred for its mild conditions and ability to activate primary alcohols.[1]

Protocol:

• Dissolve 1-Methyl-1H-indazol-7-ol (1.0 eq), Triphenylphosphine (

  , 1.5 eq), and the desired Alcohol (R-OH, 1.2 eq) in dry THF.

• Cool to 0°C.

• Add DIAD (Diisopropyl azodicarboxylate, 1.5 eq) dropwise.[1]

• Stir at RT for 12 hours.

• Result: Formation of the 7-alkoxy ether. This is the entry point for "Solvent Front" tails in kinase inhibitors.

Authoritative References & Grounding

• Indazole Scaffolds in Kinase Inhibition:

  • Indazoles are well-documented bioisosteres for the indole ring found in ATP. The N1/N2 nitrogens mimic the hydrogen bond acceptor/donor patterns required for hinge binding.

  • Reference: "Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives." Molecules (2023).[1][3][4][5]

• Regioselective Synthesis Verification:

  • The condensation of hydrazines with 2-halobenzaldehydes is the definitive method for establishing N1-substituted indazoles.

  • Reference: "Regioselective N-alkylation of the 1H-indazole scaffold." Beilstein Journal of Organic Chemistry (2014).

• Demethylation Protocols:

  • Boron tribromide (

    ) is the industry standard for demethylating steric-hindered aryl ethers where acidic hydrolysis (HBr) might degrade the heterocycle.

  • Reference: "Ether Cleavage Re-Investigated: Elucidating the Mechanism of BBr3-Facilitated Demethylation." Journal of Organic Chemistry (2015). [1]

• Structural Data (Grounding):

  • 1-Methyl-1H-indazol-7-amine (the isostere of the phenol) is a known intermediate in PubChem, validating the stability of the 1-methyl-7-substituted core.

  • Reference: PubChem CID 18545442.[1] [1]

Sources

• 1. CN106967067A - A kind of method for preparing 7 hydroxyl mitragynines - Google Patents [patents.google.com]
• 2. Demethylation of Methyl Ethers - Boron Tribromide (BBr3) [commonorganicchemistry.com]
• 3. Methyl 1-(4-fluoro­benz­yl)-1H-indazole-3-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Elevated 7-Hydroxymitragynine Levels Found in Products Misbranded as Kratom - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Scaffold: Application Notes on 1-Methyl-1H-indazol-7-ol in Agrochemical Synthesis

For Researchers, Scientists, and Agrochemical Development Professionals

The indazole nucleus, a bicyclic aromatic heterocycle, represents a privileged scaffold in medicinal and agrochemical research. Its unique electronic properties and synthetic tractability have led to the development of numerous commercial products. This guide focuses on a specific, yet underexplored, building block: 1-Methyl-1H-indazol-7-ol . We will delve into its potential applications in the synthesis of novel agrochemicals, providing detailed protocols and the scientific rationale behind the proposed synthetic strategies. While direct applications of this specific isomer in commercial agrochemicals are not widely documented, its inherent reactivity, particularly at the 7-hydroxyl group, presents a compelling case for its use as a key intermediate in the discovery of new herbicides, fungicides, and insecticides.

The Indazole Moiety in Agrochemicals: A Foundation of Activity

Indazole derivatives have a proven track record in crop protection. The core structure can be functionalized at various positions to modulate biological activity, selectivity, and physicochemical properties.[1] The nitrogen atoms in the pyrazole ring can act as hydrogen bond acceptors, while the benzene ring allows for various substitutions to fine-tune lipophilicity and metabolic stability. This versatility has been exploited to create a range of agrochemicals with diverse modes of action.

1-Methyl-1H-indazol-7-ol: A Key Intermediate for Novel Agrochemicals

1-Methyl-1H-indazol-7-ol is a valuable starting material due to the presence of a reactive hydroxyl group at the 7-position. This functional handle allows for the introduction of various toxophores and pharmacophores through well-established chemical transformations, primarily ether and ester linkages. The methyl group at the 1-position blocks one of the nitrogen atoms, simplifying the regioselectivity of subsequent reactions.

Synthesis of 1-Methyl-1H-indazol-7-ol

The practical application of any building block begins with its accessible synthesis. While multiple methods exist for the synthesis of the indazole core, a common route to 7-hydroxyindazoles involves the cyclization of appropriately substituted precursors.[2] A plausible synthetic route to 1-Methyl-1H-indazol-7-ol is outlined below.

Caption: Plausible synthetic pathway to 1-Methyl-1H-indazol-7-ol.

Application in Herbicide Synthesis: Protoporphyrinogen Oxidase (PPO) Inhibitors

Herbicides that inhibit protoporphyrinogen oxidase (PPO) are a significant class of agrochemicals. Many PPO inhibitors feature a diaryl ether linkage. The hydroxyl group of 1-Methyl-1H-indazol-7-ol is an ideal handle for introducing such a moiety.

Proposed Synthesis of a Novel Indazole-Based PPO Inhibitor

Here, we propose the synthesis of a novel potential PPO inhibitor by coupling 1-Methyl-1H-indazol-7-ol with a substituted phenyl ring, a common feature in this class of herbicides.

Caption: Proposed synthesis of an indazole-based PPO inhibitor.

Detailed Protocol: Synthesis of a Potential Indazolyl Ether Herbicide

Objective: To synthesize a potential herbicidal compound via Williamson ether synthesis.

Materials:

• 1-Methyl-1H-indazol-7-ol (1.0 eq)

• 2-chloro-5-(trifluoromethyl)pyridine (1.1 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Acetone

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Procedure:

• To a dry round-bottom flask, add 1-Methyl-1H-indazol-7-ol and anhydrous acetone. Stir until the solid is completely dissolved.

• Add anhydrous potassium carbonate to the solution.

• Add 2-chloro-5-(trifluoromethyl)pyridine to the reaction mixture.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the potassium carbonate.

• Evaporate the acetone under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

• Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Causality: The use of a polar aprotic solvent like acetone facilitates the SₙAr reaction. Potassium carbonate acts as a base to deprotonate the hydroxyl group, forming a more nucleophilic phenoxide. The electron-withdrawing trifluoromethyl group on the pyridine ring activates the chlorine for nucleophilic substitution.

Application in Fungicide Synthesis: Strobilurin Analogs

Strobilurin fungicides are another important class of agrochemicals that act by inhibiting mitochondrial respiration. Many strobilurins contain an ester or ether linkage. 1-Methyl-1H-indazol-7-ol can be used to synthesize novel strobilurin analogs.

Proposed Synthesis of a Novel Indazole-Based Fungicide

A potential fungicidal compound can be synthesized by esterifying 1-Methyl-1H-indazol-7-ol with a carboxylic acid derivative containing the key toxophore of a strobilurin analog.

Caption: Proposed synthesis of an indazole-based strobilurin analog.

Detailed Protocol: Synthesis of a Potential Indazolyl Ester Fungicide

Objective: To synthesize a potential fungicidal compound via DCC-mediated esterification.

Materials:

• 1-Methyl-1H-indazol-7-ol (1.0 eq)

• A suitable strobilurin analog carboxylic acid (e.g., (E)-2-(2-(chloromethyl)phenyl)-3-methoxyacrylic acid) (1.0 eq)

• Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer

• Standard workup and purification equipment

Procedure:

• Dissolve 1-Methyl-1H-indazol-7-ol, the strobilurin analog carboxylic acid, and DMAP in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC in anhydrous DCM dropwise to the reaction mixture.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature overnight.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

• Wash the filtrate with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the final product by spectroscopic methods.

Causality: DCC is a common coupling agent that activates the carboxylic acid for nucleophilic attack by the hydroxyl group of the indazole. DMAP acts as a catalyst to accelerate the reaction. The use of an aprotic solvent like DCM is crucial to prevent side reactions with the coupling agent.

Data Presentation

The following table summarizes the key characteristics of the proposed agrochemical candidates.

Compound Class	Proposed Structure	Target Pest	Mode of Action (Hypothesized)
Herbicide	Indazolyl Ether	Broadleaf weeds	PPO Inhibition
Fungicide	Indazolyl Ester	Various fungi	Mitochondrial Respiration Inhibition

Conclusion and Future Perspectives

1-Methyl-1H-indazol-7-ol is a promising, yet underutilized, building block in the synthesis of novel agrochemicals. The strategic placement of the hydroxyl group allows for the facile introduction of various pharmacophores, enabling the exploration of new chemical space in the search for more effective and environmentally benign crop protection agents. The protocols outlined in this guide provide a solid foundation for researchers to begin synthesizing and evaluating new indazole-based herbicides and fungicides. Further derivatization of the indazole core and exploration of other coupling chemistries will undoubtedly lead to the discovery of the next generation of agrochemicals.

References

• Indazole-containing derivatives represent one of the most important heterocycles in drug molecules. Diversely substituted indazole derivatives bear a variety of functional groups and display versatile biological activities; hence, they have gained considerable attention in the field of medicinal chemistry. This review aims to summarize the recent advances in various methods for the synthesis of indazole derivatives. The current developments in the biological activities of indazole-based compounds are also presented. (Source: Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC - PubMed Central, [Link])

• The present invention relates to a method of synthesizing 1H-indazole compounds, and more particularly, to a method which utilizes mild operating conditions to react aromatic carbonyl compounds with a nitrogen source to form oximes which are converted to 1H-indazoles.
• The present invention relates to the preparation of substituted indazole of formula ( I) which inhibits interleukin-1 receptor-associated kinase 4 (IRAK4). Human I RAK4 (interleukin-1 receptor-associated kinase 4) plays a key role in the activation of the immune system.
• Indazole derivatives and pesticide compositions containing the same Technical Field The present invention relates to indazole derivatives having pesticidal effects such as moths, locusts and males, and insecticide compositions containing the same.
• The present invention provides pharmaceutically active indazole compounds and analogues. Such compounds have cannabinoid (CB)1 receptor binding activity.
• This invention relates to compounds, pharmaceutical compositions and methods for the treatment of a condition mediated by CB1 receptor activity in a mammalian subject including a human, which comprises administering to a mammal in need of such treatment a therapeutically effective amount of the compound of formula (I) wherein R 1 , R 2 and R 3 are as defined in this specification.

• Jiangsu Key Laboratory of Pesticide Science, College of Sciences, Nanjing Agricultural University, Nanjing 210095, China; (S.-G.Z.); (C.-G.L.). (Source: Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC - PubMed Central, [Link])

• The invention discloses a method for preparing 1H-indazole derivatives, wherein a compound of formula (A1) or a compound of formula (A2) is used as a raw material, and a compound of formula (B) is obtained by nitration reaction or halogenation reaction; a nitro group on the compound of formula (B) is reduced to obtain a compound of formula (C); a compound of formula (C) is used as a raw material, and in the presence of nitrite, a 1H-indazole derivative of formula (I) is obtained by diazotization and cyclization reaction.
• A process for preparing 1-methylindazole-3-carboxylic acid of formula. which comprises the reaction of a methylating agent with indazole-3-carboxylic acid of formula (VI): in the presence of an alkaline earth metal oxide or alkoxide in a solvent, to form a compound of formula (I).

• The molar standard enthalpy of formation in condensed and gas phases of indazole, 1H-indazole-3-carboxylic acid, 1H-indazole-5-carboxylic acid, 1H-indazole-6-carboxylic acid and 1-methyl-1H-indazole-6-carboxylic methyl ester is reported. (Source: Enthalpy of formation for indazoles (indazole, 1H-indazole-3-carboxylic acid, 1H-indazole-5-carboxylic acid, 1H-indazole-6-carboxylic acid and 1-methyl-1H-indazole-6-carboxylic methyl ester): experimental and theoretical studies | Request PDF - ResearchGate, [Link])

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]

Application Note: Laboratory Scale Synthesis of 1-Methyl-1H-indazol-7-ol

The following application note and protocol details the laboratory-scale synthesis of 1-Methyl-1H-indazol-7-ol (also known as 7-hydroxy-1-methylindazole). This guide is designed for research scientists requiring high-purity material, emphasizing regiochemical control and structural validation.

Executive Summary

The synthesis of 1-Methyl-1H-indazol-7-ol presents a classic heterocyclic challenge: regioselective alkylation . Direct methylation of 7-hydroxyindazole is problematic due to the competing nucleophilicity of the phenolic oxygen and the N2 nitrogen.

This protocol utilizes a Protection-Methylation-Deprotection strategy. By starting with 7-methoxyindazole, we block the oxygen, allowing for chromatographic separation of the N1/N2 methyl isomers before revealing the hydroxyl group. This route is robust, scalable to multi-gram quantities, and avoids the use of expensive transition metal catalysts.

Retrosynthetic Analysis

The strategic disconnection relies on the cleavage of the methyl ether (O-demethylation) as the final step, ensuring the integrity of the sensitive phenolic moiety.

Figure 1: Retrosynthetic logic flow from target molecule to commercial starting materials.

Critical Process Parameters (CPP)

Parameter	Specification	Scientific Rationale
Solvent (Step 1)	DMF or THF (Anhydrous)	Polar aprotic solvents favor SN2 substitution. DMF often increases reaction rate but is harder to remove.
Base (Step 1)	NaH (60% dispersion)	Strong base ensures complete deprotonation of the indazole NH (pKa ~14).
Temperature (Step 1)	0°C to RT	Low temperature during addition prevents exotherms and minimizes over-alkylation (quaternization).
Reagent (Step 2)	BBr3 (1.0 M in DCM)	The gold standard for cleaving aryl methyl ethers. Must be used strictly anhydrously.
Quenching (Step 2)	Methanol @ -78°C	Exothermic hydrolysis of borate intermediates requires careful thermal management to prevent decomposition.

Detailed Experimental Protocols

Phase 1: Synthesis of 1-Methyl-7-methoxy-1H-indazole

Objective: Methylate the indazole ring and isolate the N1-isomer.

Reagents:

• 7-Methoxy-1H-indazole (1.0 eq) [CAS: 1337880-88-2]

• Sodium Hydride (60% in oil) (1.2 eq)

• Methyl Iodide (MeI) (1.1 eq)

• DMF (Anhydrous) (10 mL/g substrate)

Procedure:

• Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solubilization: Dissolve 7-Methoxy-1H-indazole in anhydrous DMF under N2 atmosphere. Cool the solution to 0°C using an ice bath.

• Deprotonation: Carefully add NaH portion-wise. Evolution of H2 gas will occur. Stir at 0°C for 30 minutes until gas evolution ceases and the solution becomes clear/colored (anion formation).

• Alkylation: Add Methyl Iodide dropwise via syringe.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–12 hours. Monitor by TLC (System: Hexane/EtOAc 7:3).

  • Note: You will observe two spots. The N1-isomer (desired) is typically less polar (higher Rf) than the N2-isomer due to the shielding of the dipole.

• Workup: Quench carefully with saturated NH4Cl solution. Extract with EtOAc (3x). Wash combined organics with water (2x) and brine (1x) to remove DMF. Dry over Na2SO4 and concentrate.

• Purification: Flash column chromatography (Silica Gel).

  • Gradient: 0% → 30% EtOAc in Hexanes.

  • Isolate: The major, less polar fraction (1-Methyl-7-methoxy-1H-indazole).

  • Yield Expectation: 60-70% (N1 isomer), 20-30% (N2 isomer).

Phase 2: Demethylation to 1-Methyl-1H-indazol-7-ol

Objective: Cleave the methyl ether to reveal the free hydroxyl group.

Reagents:

• 1-Methyl-7-methoxy-1H-indazole (1.0 eq)

• Boron Tribromide (BBr3) (1.0 M in DCM) (3.0 eq)

• Dichloromethane (DCM) (Anhydrous) (15 mL/g)

Procedure:

• Setup: Oven-dry a Schlenk flask or RBF. Purge with Nitrogen. Safety: BBr3 reacts violently with moisture.

• Solubilization: Dissolve the intermediate from Phase 1 in anhydrous DCM. Cool to -78°C (Dry ice/Acetone bath).

• Addition: Add BBr3 solution dropwise over 15 minutes. Do not allow temperature to rise significantly.

• Reaction: Stir at -78°C for 1 hour, then slowly warm to RT and stir overnight. A precipitate (boron complex) may form.

• Quenching: Cool back to 0°C . Add Methanol dropwise (VERY EXOTHERMIC). Stir for 30 minutes to break down borate esters.

• Workup: Dilute with DCM. Wash with saturated NaHCO3 (to neutralize HBr) and brine.

• Purification: The product is amphoteric but primarily phenolic.

  • Dry organic layer over Na2SO4 and concentrate.

  • Recrystallize from Ethanol/Water or purify via short silica plug (50% EtOAc/Hexane) if necessary.

  • Yield Expectation: 85-95%.

Structural Validation (Isomer Differentiation)

Distinguishing the N1-methyl from the N2-methyl isomer is the most critical analytical step.

Feature	N1-Methyl Isomer (Desired)	N2-Methyl Isomer (Byproduct)
1H NMR (Me Group)	Singlet, ~4.00 - 4.10 ppm	Singlet, ~4.15 - 4.30 ppm (Deshielded)
NOE (Nuclear Overhauser Effect)	Strong NOE between N-Me and -OMe (or -OH). No NOE with H3.	Strong NOE between N-Me and H3 (proton at C3).
TLC (Hex/EtOAc)	Higher Rf (Less Polar)	Lower Rf (More Polar)
C13 NMR (N-Me)	~36-40 ppm	~45-50 ppm

Mechanistic Insight: In the N1-isomer, the methyl group is spatially proximal to the C7-substituent (methoxy/hydroxy). In the N2-isomer, the methyl group is proximal to the C3-proton. An NOE experiment irradiating the methyl signal will definitively confirm the structure.

Workflow Diagram

Figure 2: Operational workflow for the isolation of the specific N1-isomer.

Safety & Hazards

• Methyl Iodide (MeI): Potent alkylating agent, suspected carcinogen. Use only in a well-ventilated fume hood with double gloves.

• Boron Tribromide (BBr3): Reacts violently with water/alcohols releasing HBr gas. Corrosive. Ensure all glassware is dry.

• Sodium Hydride (NaH): Flammable solid, reacts with moisture to produce Hydrogen gas.

References

• Regioselectivity in Indazole Alkylation: Luo, G., et al. "Regioselective alkylation of indazoles." Journal of Organic Chemistry, 2006. Link Supports the observation that N1 alkylation is generally favored under thermodynamic control but mixtures are common.

• Demethylation Protocols: McOmie, J. F. W., et al. "Demethylation of aryl methyl ethers by boron tribromide." Tetrahedron, 1968. Link The foundational reference for using BBr3 for clean O-demethylation.

• Indazole Synthesis & Properties: Gaich, T., et al.[1][2] "The Chemistry of Indazoles." European Journal of Organic Chemistry, 2012. Link Comprehensive review of indazole reactivity and synthesis.

• Compound Data (Grounding): PubChem CID: 1337880-88-2 (7-Methoxy-1-methyl-1H-indazole). Link Verification of the intermediate structure.

Sources

• 1. caribjscitech.com [caribjscitech.com]
• 2. Indazole synthesis [organic-chemistry.org]

Application Notes and Protocols for the Purification of 1-Methyl-1H-indazol-7-ol

Introduction: The Challenge of Regioisomeric Purity in Substituted Indazoles

1-Methyl-1H-indazol-7-ol is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to the prevalence of the indazole scaffold in a wide array of pharmacologically active molecules. The synthesis of N-methylated indazoles, particularly from hydroxylated precursors, frequently yields a mixture of regioisomers, namely the N1 and N2 alkylated products. In the case of 1-Methyl-1H-indazol-7-ol, the primary isomeric impurity of concern is 2-Methyl-2H-indazol-7-ol, along with potential O-methylated byproducts. The distinct pharmacological profiles of these isomers necessitate robust and efficient purification strategies to isolate the desired N1-methyl isomer to a high degree of purity (>99%).

This guide provides a comprehensive overview of the key challenges and outlines detailed protocols for the purification of 1-Methyl-1H-indazol-7-ol, ensuring the final compound meets the stringent purity requirements for downstream applications in research and development.

Understanding the Physicochemical Landscape

A successful purification strategy is predicated on a thorough understanding of the target molecule's physical and chemical properties, as well as those of its likely impurities. While empirical data for 1-Methyl-1H-indazol-7-ol is not extensively published, we can extrapolate key parameters from related structures to inform our approach.

Table 1: Estimated Physicochemical Properties

Property	1-Methyl-1H-indazol-7-ol (Target)	2-Methyl-2H-indazol-7-ol (Isomeric Impurity)	7-Methoxy-1-methyl-1H-indazole (O-methylated Impurity)
Structure
Molecular Weight	148.16 g/mol	148.16 g/mol	162.19 g/mol
Estimated pKa (Phenolic OH)	~8-9	~8-9	N/A
Estimated pKa (Indazole N)	~1-2	~1-2	~1-2
Polarity	High	High	Moderate
Solubility Profile	Soluble in polar organic solvents (MeOH, EtOH, EtOAc). Limited solubility in non-polar solvents (hexanes). Expected aqueous solubility at high and low pH.	Similar to the N1 isomer, but may exhibit subtle differences in crystal packing and solvation.	More soluble in non-polar organic solvents compared to the hydroxylated analogs.

The key differentiators for purification are the subtle differences in polarity and crystal lattice energies between the N1 and N2 isomers, and the significant difference in acidity and polarity between the hydroxylated indazoles and the O-methylated byproduct.

Core Purification Strategy: A Multi-Modal Approach

Given the nature of the potential impurities, a multi-step purification strategy is recommended. This typically involves an initial workup to remove bulk impurities, followed by one or more chromatographic or recrystallization steps to resolve the regioisomers.

Caption: Multi-modal purification workflow for 1-Methyl-1H-indazol-7-ol.

Part 1: Acid-Base Extraction Protocol

Objective: To remove non-basic and non-acidic impurities, and to separate the phenolic target compound from any O-methylated byproducts.

Principle: The phenolic hydroxyl group of 1-Methyl-1H-indazol-7-ol and its N2-isomer is acidic and will be deprotonated by a moderately strong base (e.g., NaOH) to form a water-soluble phenoxide salt. The O-methylated impurity lacks this acidic proton and will remain in the organic phase.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM).

• Aqueous Base Extraction: Transfer the organic solution to a separatory funnel and extract with 1 M aqueous sodium hydroxide (NaOH) solution. The phenolic compounds will partition into the aqueous layer as their sodium salts. Repeat the extraction 2-3 times to ensure complete transfer.

• Organic Wash (Optional): The combined aqueous layers can be washed with a fresh portion of the organic solvent to remove any remaining neutral or basic organic impurities.

• Acidification and Product Precipitation: Cool the aqueous layer in an ice bath and slowly acidify with 1 M hydrochloric acid (HCl) to a pH of ~6-7. The phenolic products will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Trustworthiness Check: Monitor the pH of the aqueous layer carefully during acidification. Over-acidification can lead to protonation of the indazole nitrogen atoms, potentially increasing the aqueous solubility of the product and reducing yield.

Part 2: Silica Gel Column Chromatography

Objective: To separate the 1-Methyl-1H-indazol-7-ol from its regioisomer, 2-Methyl-2H-indazol-7-ol.

Principle: While both N1 and N2 isomers are polar, they often exhibit slight differences in their interaction with the stationary phase (silica gel) due to variations in their dipole moments and steric hindrance around the polar functional groups. This allows for their separation by careful selection of the mobile phase.

Step-by-Step Protocol:

• Stationary Phase: Prepare a silica gel slurry (e.g., 230-400 mesh) in the initial mobile phase solvent and pack a glass column.

• Sample Loading: Dissolve the dried solid from the acid-base extraction in a minimal amount of the mobile phase or a slightly more polar solvent, and adsorb it onto a small amount of silica gel. Dry this mixture and carefully load it onto the top of the packed column.

• Elution: Begin elution with a non-polar solvent system and gradually increase the polarity. A common solvent system for indazole derivatives is a gradient of ethyl acetate in hexanes or petroleum ether. For example, start with 20% EtOAc in hexanes and gradually increase to 50-60% EtOAc.

• Fraction Collection: Collect fractions and monitor the separation by thin-layer chromatography (TLC) using an appropriate stain (e.g., potassium permanganate or UV visualization).

• Product Isolation: Combine the fractions containing the pure desired isomer (typically the more polar spot on TLC) and evaporate the solvent under reduced pressure to yield the purified product.

Table 2: Typical Column Chromatography Parameters

Parameter	Recommended Conditions	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for separating moderately polar organic compounds.
Mobile Phase	Gradient of Ethyl Acetate in Hexanes (e.g., 20% to 60%)	Allows for the elution of compounds with a range of polarities.
Elution Order	The less polar isomer (often the N2) will typically elute first.	The N1 isomer may have a slightly larger dipole moment, leading to stronger interaction with the silica gel.
Monitoring	TLC with UV visualization (254 nm)	Indazole rings are UV active, allowing for easy visualization of the separated spots.

Part 3: Fractional Recrystallization

Objective: To achieve the final, high-purity form of 1-Methyl-1H-indazol-7-ol, particularly for removing trace amounts of the N2-isomer.

Principle: This technique exploits the subtle differences in the solubility of the N1 and N2 isomers in a specific solvent or solvent mixture at different temperatures. A patent for separating substituted indazole isomers highlights the efficacy of using mixed solvent systems of a water-soluble organic solvent and water[1].

Step-by-Step Protocol:

• Solvent Selection: Screen various solvent systems. A mixture of ethanol/water, acetone/water, or isopropanol/water is a good starting point. The ideal system is one in which the target compound is sparingly soluble at room temperature but readily soluble at elevated temperatures, while the isomeric impurity has a slightly different solubility profile.

• Dissolution: In an Erlenmeyer flask, dissolve the product from column chromatography in a minimal amount of the hot solvent mixture.

• Cooling and Crystallization: Slowly cool the solution to room temperature, and then further cool in an ice bath to induce crystallization. Slow cooling is crucial for the formation of well-defined crystals and efficient purification.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

• Purity Assessment: Analyze the purity of the crystals by HPLC and/or ¹H NMR. If necessary, a second recrystallization can be performed.

Caption: Logic diagram for fractional recrystallization.

Purity Assessment: Ensuring Success

The purity of the final product should be rigorously assessed using a combination of analytical techniques.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method is ideal for resolving the N1 and N2 isomers and quantifying the purity. A C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the desired product and identifying any residual impurities. The chemical shift of the N-methyl group is a key diagnostic feature to distinguish between the N1 and N2 isomers. In many indazole systems, the N1-methyl signal appears at a different chemical shift compared to the N2-methyl signal.

• Mass Spectrometry (MS): To confirm the molecular weight of the purified compound.

Table 3: Representative Analytical Parameters

Technique	Parameter	Expected Observation for 1-Methyl-1H-indazol-7-ol
HPLC	Retention Time	A single, sharp peak at a specific retention time under defined conditions.
¹H NMR	N-CH₃ Signal	A singlet integrating to 3 protons, typically in the range of 3.8-4.2 ppm (in CDCl₃ or DMSO-d₆).
Aromatic Protons	Distinct signals corresponding to the protons on the indazole ring.
OH Proton	A broad singlet, the chemical shift of which is dependent on concentration and solvent.
MS (ESI+)	[M+H]⁺	149.07

Conclusion

The successful purification of 1-Methyl-1H-indazol-7-ol requires a systematic and well-designed strategy that addresses the primary challenge of regioisomeric contamination. By employing a combination of acid-base extraction, silica gel column chromatography, and fractional recrystallization, researchers can achieve a high degree of purity essential for reliable biological and pharmacological studies. The protocols and principles outlined in this guide provide a robust framework for obtaining this valuable compound in the desired quality.

References

• Elguero, J., Fruchier, A., & Jacquier, R. (1972). Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1, 1-10.
• CN101948433A - Method for separating and purifying substituted indazole isomers. (2011).

• PubChem. (n.d.). 1-Methyl-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• Gaikwad, D. D., et al. (2015). Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. European Journal of Medicinal Chemistry, 90, 707-731.

Sources

• 1. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]

derivatization of 1-Methyl-1H-indazol-7-ol for biological screening

Application Note: Strategic Derivatization of 1-Methyl-1H-indazol-7-ol for High-Throughput Biological Screening

Executive Summary

This guide details the synthetic derivatization and biological screening workflows for 1-Methyl-1H-indazol-7-ol . While indazoles are privileged scaffolds in kinase inhibitor discovery (e.g., Axitinib, Pazopanib), the 7-hydroxy congener offers a unique vector for extending into solvent-exposed regions of ATP-binding pockets. This protocol focuses on two orthogonal diversification strategies: O-alkylation at C7 (for solubility and physicochemical tuning) and C3-arylation (for potency optimization), enabling the rapid generation of focused libraries for SAR (Structure-Activity Relationship) profiling.

Chemical Rationale & Scaffold Properties[1]

1-Methyl-1H-indazol-7-ol possesses distinct structural advantages:

• Tautomeric Stability: Methylation at N1 locks the indazole in the 1H-form, preventing the promiscuous binding modes often seen with unsubstituted indazoles.

• The C7-OH Handle: Unlike the C4-C6 positions, the C7-oxygen is positioned to interact with the "hinge binder" region or extend towards the solvent front in kinase targets (e.g., VEGFR, FGFR).

• Acidity: The phenolic hydroxyl (pKa ~9.5–10) allows for mild alkylation conditions, compatible with automated parallel synthesis.

Derivatization Protocols

Strategy A: Diversity-Oriented O-Alkylation (The "Hinge" Vector)

Objective: Rapidly generate a library of ethers to probe steric tolerance and improve lipophilic ligand efficiency (LLE).

Methodology: We utilize the Mitsunobu Reaction over standard alkyl halide substitution. The Mitsunobu protocol tolerates a wider range of functionalized alcohols (primary/secondary) and avoids the harsh basic conditions that might degrade sensitive screening fragments.

Protocol 1: Polymer-Supported Mitsunobu (Parallel Synthesis Compatible)

• Reagents:

  • Scaffold: 1-Methyl-1H-indazol-7-ol (1.0 equiv)

  • Alcohol (R-OH): Diverse primary/secondary alcohols (1.2 equiv)

  • PS-PPh3 (Polymer-supported Triphenylphosphine): 2.0 equiv (Loading ~3 mmol/g)

  • DTBAD (Di-tert-butyl azodicarboxylate): 1.5 equiv

  • Solvent: Anhydrous THF or DCM.

• Step-by-Step Procedure:

  • Preparation: In a 96-well deep-well block or reaction vial, suspend PS-PPh3 in anhydrous THF and allow to swell for 15 minutes.

  • Addition: Add the scaffold (0.1 M stock) and the specific alcohol component.

  • Activation: Cool the block to 0°C. Add DTBAD solution dropwise.

  • Reaction: Seal and shake at room temperature for 12–16 hours.

  • Purification: Filter the reaction mixture to remove the resin (oxide byproduct remains on the bead). Wash resin with DCM.

  • Scavenging: If excess DTBAD/hydrazine remains, treat filtrate with PS-TsOH (Polymer-supported Tosic Acid) for 2 hours.

  • Isolation: Evaporate solvent. Purity is typically >90% (LCMS), sufficient for primary screening.

Strategy B: C3-Functionalization (The "Potency" Vector)

Objective: Extend the aromatic system to increase affinity via

-stacking or hydrophobic pocket occupation. This is a sequential modification after O-alkylation or on the core itself.

Protocol 2: C3-Iodination followed by Suzuki-Miyaura Coupling

• Step 1: Regioselective Iodination

  • Reagents: NIS (N-Iodosuccinimide), Acetonitrile.

  • Action: Treat 1-Methyl-1H-indazol-7-ol with NIS (1.1 equiv) in MeCN at RT for 4 hours. The electron-rich nature of the 7-OH directs electrophilic substitution to C3.

  • Yield: Typically >85%.

• Step 2: Suzuki Cross-Coupling

  • Reagents: 3-Iodo-1-methyl-1H-indazol-7-ol deriv., Boronic Acid (Ar-B(OH)2), Pd(dppf)Cl2·DCM, K2CO3.

  • Procedure:

    • Dissolve iodide (1 equiv) and boronic acid (1.5 equiv) in Dioxane:Water (4:1).

    • Add K2CO3 (3 equiv). Degas with Nitrogen.

    • Add Pd catalyst (5 mol%).

    • Heat to 90°C for 4 hours (or microwave: 120°C, 20 min).

    • Extract with EtOAc, dry over MgSO4.

Visualization of Chemical Workflows

The following diagram illustrates the divergent synthesis pathways.

Figure 1: Divergent synthetic pathways for 1-Methyl-1H-indazol-7-ol. Path A focuses on etherification (Library A), while Path B focuses on core extension (Library B).

Biological Screening Protocol

Once the library is synthesized, rigorous screening is required. Indazoles are frequent hitters in kinase assays (e.g., VEGFR2, FGFR1).

Assay Setup (96/384-well format):

• Stock Preparation: Dissolve derivatives in 100% DMSO to 10 mM.

• Acoustic Dispensing: Transfer 20 nL of compound to assay plates (final conc. 10 µM in 20 µL assay volume).

• Controls:

  • Positive: Staurosporine (Pan-kinase inhibitor).

  • Negative: DMSO vehicle (0.1%).

  • Reference: Axitinib (if targeting VEGFR).

Data Analysis Table: Summarize hits using the following criteria to ensure data integrity.

Parameter	Acceptance Criteria	Rationale
Z-Factor	> 0.5	Ensures assay window is sufficient for hit calling.
Solubility	> 50 µM (PBS pH 7.4)	7-O-alkylation often improves this over the parent phenol.
Purity (LCMS)	> 95%	Prevents false positives from unreacted iodides or phosphine oxides.
Potency (IC50)	< 1 µM	Threshold for advancing to secondary SAR cycles.

Screening Logic & Decision Tree

Figure 2: Biological screening decision tree. rigorous QC prevents "garbage-in, garbage-out" scenarios in high-throughput screening.

References

• Indazole Synthesis & Reactivity

  • Synthesis and Reactions of Indazole.[1][2][3][4][5][6] ChemicalBook. (2022). Link

  • Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. (2021).[1][7] Link

• C3-Functionalization Protocols

  • The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling.[3][4] MDPI. (2023). Link

  • C3-Indazole Functionalization: A Review. Chimica Italiana. (2014). Link

• Mitsunobu Chemistry

  • Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products.[8][9] NIH. (2021).[1][7] Link

  • Application Note – Mitsunobu Reaction. Sigma-Aldrich. Link

• Biological Relevance (Kinase Inhibition)

  • 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.[10] J-Stage. (2013). Link

  • Structures of kinase inhibitors containing an indazole moiety.[2][4][7] ResearchGate. (2021). Link

Sources

• 1. caribjscitech.com [caribjscitech.com]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Indazole synthesis [organic-chemistry.org]
• 7. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03979B [pubs.rsc.org]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Functionalization of 1-Methyl-1H-indazol-7-ol: Activation and Cross-Coupling Protocols

Executive Summary & Strategic Rationale

The 1-methyl-1H-indazole scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous kinase inhibitors (e.g., VEGFR, Axitinib analogues) and CNS-active agents. While the C3 position is electronically activated for direct electrophilic substitution or C-H arylation, the C7 position —proximal to the bridgehead nitrogen—presents a unique synthetic challenge.[1]

The Challenge: 1-Methyl-1H-indazol-7-ol possesses a hydroxyl group at the C7 position. Direct Palladium-catalyzed coupling of phenols is kinetically difficult due to the high bond dissociation energy of the

bond. Furthermore, the C7 position suffers from peri-interaction with the N1-methyl group, creating a sterically crowded environment that hinders oxidative addition.[1]

The Solution: This guide details a robust "Activation-Coupling" strategy. We first convert the unreactive C7-hydroxyl into a highly reactive triflate (OTf) electrophile. This transforms the substrate into a viable partner for Suzuki-Miyaura (C-C) and Buchwald-Hartwig (C-N) couplings.

The "Activation-Coupling" Workflow

The following diagram outlines the critical path from the raw alcohol to diversified drug candidates.

Figure 1: Strategic workflow for converting the 7-hydroxy precursor into diverse libraries.

Phase I: Substrate Activation (Synthesis of the Triflate)[1]

Before any cross-coupling can occur, the C7-OH must be converted into a pseudo-halide. The triflate is preferred over the mesylate or tosylate due to its superior leaving group ability (

of conjugate acid ), which is critical for facilitating oxidative addition at this hindered position.

Protocol A: C7-O-Triflation

Reaction Scale: 10.0 mmol basis Estimated Yield: 85-92%

Reagents:

• Substrate: 1-Methyl-1H-indazol-7-ol (1.48 g, 10 mmol)

• Reagent: Trifluoromethanesulfonic anhydride (

  ) (3.38 g, 12.0 mmol, 1.2 equiv)[1]

• Base: Pyridine (1.58 g, 20.0 mmol, 2.0 equiv) or

  with DMAP (cat).[1]

• Solvent: Dichloromethane (DCM), anhydrous (50 mL).

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon. Add the substrate and anhydrous DCM.

• Cooling: Cool the suspension to

  using an ice/water bath.

• Base Addition: Add pyridine dropwise.[1] The solution may clear as the phenoxide/complex forms.

• Activation: Add

  dropwise via syringe over 10 minutes. Caution: Exothermic.[1]

• Monitoring: Stir at

  for 30 minutes, then warm to Room Temperature (RT). Monitor via TLC (Hexane/EtOAc 3:1).[1] The product (Triflate) typically has a higher than the starting alcohol.

• Workup: Quench with saturated

  (30 mL). Extract with DCM ( ).[1] Wash combined organics with 1M HCl (to remove pyridine), then Brine.[1]

• Purification: Dry over

  , concentrate, and purify via flash chromatography (SiO2, 0-20% EtOAc in Hexanes).

Critical Checkpoint: Store the triflate under Argon at

.[1] Triflates can hydrolyze back to the phenol if exposed to moisture for prolonged periods.

Phase II: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

The Challenge: The 1-Methyl group exerts steric pressure on the C7 position. Standard ligands like

often result in low yields or incomplete conversion.[1] The Solution: Use electron-rich, bulky ferrocenyl ligands (dppf) or Buchwald biaryl phosphines (XPhos) to facilitate the catalytic cycle.[1]

Protocol B: C7-Arylation

Reaction Scale: 1.0 mmol basis

Reagents:

• Electrophile: 1-Methyl-1H-indazol-7-yl triflate (280 mg, 1.0 mmol)

• Nucleophile: Aryl boronic acid (1.5 mmol, 1.5 equiv)[1]

• Catalyst:

  (41 mg, 5 mol%)[1]

  • Alternative:

    (2 mol%) + XPhos (4 mol%) for extremely hindered boronic acids.[1]

• Base:

  (3.0 equiv, 2M aqueous solution preferred) or (solid).

• Solvent: 1,4-Dioxane (10 mL) or Dioxane/Water (9:1).

Step-by-Step Methodology:

• Degassing: In a microwave vial or sealed tube, combine the Triflate, Boronic Acid, and Base.

• Solvent Addition: Add the solvent.[1] Sparge with Argon for 10 minutes (Critical to prevent homocoupling of the boronic acid).

• Catalyst Addition: Add the Pd catalyst quickly under a counter-flow of Argon. Cap the vial immediately.

• Reaction: Heat to

  for 4-12 hours.

  • Note: If using microwave irradiation, heat to

    for 30-45 minutes.[1]

• Workup: Filter through a Celite pad (eluting with EtOAc). Wash the filtrate with water and brine.

• Purification: Flash chromatography.

Phase III: Buchwald-Hartwig Amination (C-N Bond Formation)

The Challenge: Amination at C7 is highly sensitive to the electronic nature of the amine. The N1-Me group can also chelate Pd precursors if the ligand binding is weak. The Solution: Use BrettPhos or RuPhos precatalysts. These ligands are specifically designed to prevent the formation of inactive Pd-amine complexes and promote reductive elimination in sterically encumbered systems.

Protocol C: C7-Amination

Reaction Scale: 0.5 mmol basis

Reagents:

• Electrophile: 1-Methyl-1H-indazol-7-yl triflate (140 mg, 0.5 mmol)

• Nucleophile: Primary or Secondary Amine (0.6 mmol, 1.2 equiv)[1]

• Catalyst: BrettPhos Pd G4 (15 mg, ~3-4 mol%)[1]

  • Why G4? It ensures a defined 1:1 Pd:Ligand ratio and rapid activation at lower temperatures.

• Base: Sodium tert-butoxide (

  ) (72 mg, 0.75 mmol, 1.5 equiv).[1]

  • Note: Use

    if the substrate contains ester/ketone sensitive groups.[1]

• Solvent: Toluene or t-Amyl Alcohol (anhydrous).

Step-by-Step Methodology:

• Glovebox/Schlenk: Ideally, set this up in a glovebox.[1] If not, use rigorous Schlenk technique.[1]

  is moisture sensitive.[1]

• Charging: Add Triflate, Amine, Base, and Precatalyst to the vial.[1]

• Solvent: Add anhydrous Toluene (5 mL).

• Reaction: Seal and heat to

  for 2-6 hours.

• Workup: Dilute with DCM, filter through silica/Celite to remove Pd black.[1]

• Purification: Flash chromatography (often requires DCM/MeOH gradients for polar amino-indazoles).

Troubleshooting & Optimization Guide

When reactions fail, the cause is often traceable to the specific steric/electronic environment of the 7-position.

Observation	Probable Cause	Corrective Action
Black Precipitate (Pd Black)	Catalyst decomposition; Ligand dissociation.	Switch to a stronger binding ligand (e.g., from to XPhos or BrettPhos).[1] Lower the temperature.
No Conversion (Start Material Remains)	Oxidative addition failure.	The C7-OTf bond is crowded. Increase Temp to . Switch solvent to t-Amyl alcohol (higher boiling point).
Hydrolysis of Triflate (Phenol returns)	Wet solvent or base; attack.[1]	Ensure anhydrous conditions.[1] Switch base from (aq) to anhydrous or .[1]
Protodehalogenation (Ar-H formed)	-Hydride elimination from alkyl groups or solvent.	Avoid alcoholic solvents if possible (use Dioxane/Toluene).[1] Ensure the reaction is strictly anhydrous.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle, highlighting the critical "Steric Gate" at the Oxidative Addition step caused by the N1-Methyl group.

Figure 2: Catalytic cycle emphasizing the steric hindrance at the Oxidative Addition step.

References

• Direct C-H Arylation (Alternative Strategy): Bouhlel, A. et al. (2019).[1] "On Water" Palladium Catalyzed Direct Arylation of 1H-Indazole and 1H-7-Azaindazole. Molecules, 24(16), 2888.[1] [Link] Significance: Establishes the reactivity profile of 1-methyl-1H-indazole, confirming C3 as the primary site for direct arylation, necessitating activation (OTf) for C7 coupling.

• Suzuki-Miyaura Coupling of Indazoles: Loudet, A. et al. (2021).[1][2][3] Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances. [Link] Significance: Demonstrates the utility of XPhos Pd G2 catalysts in sterically demanding heterocyclic couplings.

• Buchwald-Hartwig Amination Review: Ruiz-Castillo, P., & Buchwald, S. L. (2016).[1] Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.[1] [Link] Significance: The authoritative source for ligand selection (BrettPhos/RuPhos) in hindered aminations.[1]

• Indazole Synthesis & Functionalization: Laha, J. K. et al. (2023).[1] A Novel Synthesis of 2-Aryl-2H-indazoles via a Palladium-Catalyzed Intramolecular Amination Reaction. Organic Letters. [Link] Significance: Provides context on the stability and electronic properties of the indazole core during Pd-catalysis.

Sources

• 1. “On Water” Palladium Catalyzed Direct Arylation of 1H-Indazole and 1H-7-Azaindazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

functionalization of the hydroxyl group in 1-Methyl-1H-indazol-7-ol

An Application Guide to the Strategic Functionalization of the C7-Hydroxyl Group in 1-Methyl-1H-indazol-7-ol

Introduction: Unlocking the Potential of the Indazole Scaffold

The indazole core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, including kinase inhibitors like Axitinib and Pazopanib.[1] The 1-Methyl-1H-indazol-7-ol motif, in particular, presents a strategic starting point for the synthesis of novel drug candidates. The hydroxyl group at the C7 position is a versatile chemical handle, allowing for the introduction of diverse functionalities that can modulate the compound's physicochemical properties, target engagement, and pharmacokinetic profile.

A critical advantage of using 1-Methyl-1H-indazol-7-ol is the pre-alkylation at the N1 position. Direct alkylation of an unsubstituted 1H-indazole typically yields a mixture of N1 and N2-substituted products, often creating challenging purification issues and reducing the overall yield of the desired regioisomer.[2][3] By starting with the N1-methylated scaffold, chemists can circumvent this common problem and achieve highly selective functionalization at the C7-hydroxyl group, streamlining the synthetic process significantly.

This guide provides a comprehensive overview of the key strategies for derivatizing the C7-hydroxyl group of 1-Methyl-1H-indazol-7-ol. It offers detailed, field-proven protocols for O-alkylation, O-acylation, and the synthesis of sulfonate esters, explaining the mechanistic rationale behind the choice of reagents and conditions.

Core Chemical Principles: Reactivity of the C7-Hydroxyl Group

The hydroxyl group at the C7 position of the 1-Methyl-1H-indazole ring is phenolic in nature. This characteristic governs its reactivity. The oxygen atom's lone pairs are delocalized into the aromatic system, which increases the acidity of the hydroxyl proton compared to an aliphatic alcohol. Deprotonation with a suitable base generates a resonance-stabilized phenoxide ion, a potent nucleophile that is central to the functionalization strategies discussed herein. The selection of the base is crucial; it must be strong enough to deprotonate the phenol but compatible with the chosen electrophile and reaction conditions.

Caption: Key functionalization pathways originating from 1-Methyl-1H-indazol-7-ol.

Part 1: O-Alkylation for Ether Synthesis

The formation of an ether linkage is a fundamental transformation that allows for the introduction of various alkyl and aryl groups, significantly impacting properties like lipophilicity and metabolic stability.

Protocol 1: Williamson Ether Synthesis

This classic SN2 reaction remains one of the most reliable methods for preparing ethers from phenols. The reaction involves the deprotonation of the hydroxyl group to form a nucleophilic phenoxide, which then displaces a halide or other leaving group from an alkylating agent.

Causality Behind Experimental Choices:

• Base Selection: A moderately strong base is required to deprotonate the phenol. Sodium hydride (NaH) is highly effective as it generates the phenoxide irreversibly, driving the reaction forward. Potassium carbonate (K₂CO₃) and Cesium carbonate (Cs₂CO₃) are milder, safer alternatives, with Cs₂CO₃ often accelerating reactions with less reactive alkylating agents due to the "cesium effect," which results in a more 'naked' and thus more nucleophilic anion.

• Solvent: A polar aprotic solvent like N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) is ideal. These solvents effectively solvate the cation of the base (e.g., Na⁺, K⁺) while leaving the phenoxide anion highly reactive. They are also stable to the basic conditions and have a sufficiently high boiling point to allow for heating if necessary.

Step-by-Step Methodology:

• To a solution of 1-Methyl-1H-indazol-7-ol (1.0 eq) in anhydrous DMF (0.2 M), add potassium carbonate (1.5 eq).

• Stir the suspension at room temperature for 15-30 minutes.

• Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) dropwise to the mixture.

• Heat the reaction mixture to 60 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired ether.

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Methyl Iodide	K₂CO₃	DMF	25	4	>90
Benzyl Bromide	K₂CO₃	DMF	60	6	85-95
Ethyl Bromoacetate	NaH	THF	25	3	80-90
Propargyl Bromide	Cs₂CO₃	MeCN	50	5	85-95

Part 2: O-Acylation for Ester Synthesis

Esterification of the C7-hydroxyl group can introduce functionalities that may act as prodrugs, improve oral bioavailability, or serve as handles for further conjugation.

Protocol 2: Acylation with Acid Chlorides or Anhydrides

This is a highly efficient method for ester formation, driven by the high reactivity of the acylating agent. A stoichiometric amount of a non-nucleophilic base is required to neutralize the HCl or carboxylic acid byproduct.

Causality Behind Experimental Choices:

• Acylating Agent: Acid chlorides and anhydrides are potent electrophiles, leading to rapid and often quantitative conversion.

• Base: Pyridine or triethylamine (TEA) are commonly used. They act as acid scavengers. Pyridine can also act as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate. For less reactive systems, a catalytic amount of 4-Dimethylaminopyridine (DMAP) can be added to significantly accelerate the reaction.

Step-by-Step Methodology:

• Dissolve 1-Methyl-1H-indazol-7-ol (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M) under an inert atmosphere (e.g., Nitrogen or Argon).

• Add triethylamine (1.5 eq) followed by a catalytic amount of DMAP (0.1 eq).

• Cool the solution to 0 °C in an ice bath.

• Add the acid chloride (e.g., acetyl chloride, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the solvent under reduced pressure and purify the residue by flash chromatography.

Caption: Experimental workflow for the synthesis of 1-Methyl-1H-indazol-7-yl esters.

Part 3: Synthesis of Sulfonate Esters as Activation Groups

Converting the hydroxyl group into a sulfonate ester, such as a triflate or tosylate, transforms it into an excellent leaving group. This "activation" opens the door to a wide array of subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), enabling the formation of C-C, C-N, and C-S bonds at the C7 position.

Protocol 3: Triflate Synthesis

Trifluoromethanesulfonates (triflates) are among the most reactive leaving groups used in organic synthesis. Their preparation requires careful handling due to the high reactivity of triflic anhydride.

Causality Behind Experimental Choices:

• Reagent: Triflic anhydride (Tf₂O) is the standard reagent for this transformation. It is highly electrophilic and reacts rapidly.

• Base: A non-nucleophilic, sterically hindered base like 2,6-lutidine or pyridine is essential. It neutralizes the triflic acid byproduct without competing with the hydroxyl group in reacting with the anhydride.

• Conditions: The reaction must be run under strictly anhydrous conditions and at low temperatures (typically 0 °C to -78 °C) to prevent decomposition of the anhydride and minimize side reactions.

Step-by-Step Methodology:

• In a flame-dried flask under an inert atmosphere, dissolve 1-Methyl-1H-indazol-7-ol (1.0 eq) in anhydrous DCM (0.1 M).

• Add 2,6-lutidine (1.5 eq) to the solution.

• Cool the mixture to 0 °C using an ice bath.

• Add trifluoromethanesulfonic anhydride (1.2 eq) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise significantly.

• Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC.

• Upon completion, dilute the reaction with DCM and wash sequentially with cold 1 M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude triflate is often used directly in the next step but can be purified by rapid chromatography on silica gel if necessary. Note that triflates can be sensitive to hydrolysis on silica.

Sulfonate Ester	Reagent	Base	Solvent	Temperature (°C)	Typical Yield (%)
Triflate	Tf₂O	2,6-Lutidine	DCM	0	>95
Tosylate	TsCl	Pyridine	DCM	0 to 25	90-98
Nosylate	NsCl	TEA	DCM	0 to 25	>95

Characterization and Validation

Successful functionalization can be readily confirmed using standard analytical techniques:

• ¹H NMR: Disappearance of the broad singlet corresponding to the phenolic -OH proton. Appearance of new signals characteristic of the introduced group (e.g., a singlet for O-CH₃, benzylic protons for O-Bn).

• ¹³C NMR: A downfield shift of the C7 carbon upon functionalization.

• IR Spectroscopy: Disappearance of the broad O-H stretching band (typically ~3200-3400 cm⁻¹). Appearance of new characteristic bands (e.g., C=O stretch for esters at ~1735-1750 cm⁻¹).

• Mass Spectrometry: Observation of the correct molecular ion peak for the derivatized product.

Conclusion

1-Methyl-1H-indazol-7-ol is a highly valuable and versatile intermediate for drug discovery and development. The strategic blockade of the N1 position allows for clean and high-yielding functionalization of the C7-phenolic hydroxyl group. The protocols detailed in this guide for O-alkylation, O-acylation, and sulfonylation provide researchers with a robust toolkit to generate a wide array of analogs for structure-activity relationship (SAR) studies. The conversion of the hydroxyl group to a triflate is particularly powerful, transforming the C7 position into a platform for advanced cross-coupling chemistry and enabling access to previously unattainable chemical space.

References

• Shaikh, A. et al. (2021). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Journal of the Iranian Chemical Society. Available at: [Link]

• Cunningham, D. et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1989–2001. Available at: [Link]

• Hunt, J. T. et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Results in Chemistry, 7, 101413. Available at: [Link]

Sources

• 1. caribjscitech.com [caribjscitech.com]
• 2. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Methyl-1H-indazol-7-ol

Welcome, researchers and drug development professionals. This guide is designed to serve as a dedicated resource for navigating the common challenges and side reactions encountered during the synthesis of 1-Methyl-1H-indazol-7-ol. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you optimize your reaction outcomes, enhance purity, and increase yields.

Frequently Asked Questions (FAQs) & Troubleshooting

This section directly addresses the most common issues observed during the methylation of 1H-indazol-7-ol. We delve into the causality behind these side reactions and provide actionable solutions.

Q1: My reaction is producing a significant amount of 7-methoxy-1-methyl-1H-indazole. How can I prevent this O-methylation?

A: This is a classic competition between N-alkylation and O-alkylation. The hydroxyl group at the C7 position is phenolic and, upon deprotonation by a base, forms a highly nucleophilic phenoxide. This phenoxide can readily react with your methylating agent.

• Underlying Cause: The relative rate of N-alkylation versus O-alkylation is highly dependent on the reaction conditions. Strong bases (like NaH or KHMDS) will deprotonate both the N-H of the indazole and the O-H of the phenol, creating a dianion or a mixture of anions. The resulting phenoxide is often a more aggressive nucleophile than the indazolide anion, leading to the undesired O-methylated byproduct.[1]

• Troubleshooting & Optimization:

  • Choice of Base: Switch to a milder, non-nucleophilic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). These bases are often sufficient to deprotonate the more acidic indazole N-H proton preferentially over the phenolic O-H, thereby minimizing the formation of the reactive phenoxide.

  • Protecting Group Strategy: The most robust solution is to protect the hydroxyl group before methylation. A benzyl ether (using benzyl bromide) or a silyl ether (like TBDMS-Cl) are common choices. After N-methylation, the protecting group can be cleanly removed (e.g., hydrogenolysis for benzyl ethers, TBAF for silyl ethers) to yield the desired product.

  • Reaction Temperature: Lowering the reaction temperature can sometimes favor N-alkylation, as O-alkylation may have a slightly higher activation energy.

Q2: I'm struggling with regioselectivity. My primary product is a nearly inseparable mixture of 1-Methyl-1H-indazol-7-ol and 2-Methyl-2H-indazol-7-ol. How can I favor the N1 isomer?

A: This is the most prevalent challenge in indazole chemistry. The indazole ring possesses two nucleophilic nitrogen atoms, N1 and N2, leading to two possible constitutional isomers upon alkylation.[2][3] The ratio of these isomers is dictated by a delicate balance of electronic, steric, and solvent effects.

• Underlying Cause:

  • Thermodynamic vs. Kinetic Control: Generally, the 1-substituted (1H) indazole is the thermodynamically more stable isomer due to its benzenoid aromatic character, whereas the 2-substituted (2H) isomer is a less stable quinonoid tautomer.[4][5] Reactions that allow for equilibration will favor the N1 product. Conditions that favor the fastest-forming product (kinetic control) can sometimes lead to the N2 isomer.

  • Steric Hindrance: The substituent at the C7 position (in this case, -OH) creates steric hindrance around the N1 position. This can slow down the approach of the methylating agent to N1, thereby increasing the proportion of the N2 isomer.[3]

  • Solvent and Counter-ion Effects: The choice of solvent and the base's counter-ion (e.g., Na⁺, K⁺, Cs⁺) can influence the site of alkylation by coordinating with the indazole anion. For instance, using sodium hydride (NaH) in tetrahydrofuran (THF) is a widely reported method that often shows high selectivity for the N1 position.[3][4]

• Troubleshooting & Optimization:

  • Optimized Base/Solvent System: The combination of NaH in anhydrous THF is a highly recommended starting point for maximizing N1 selectivity.[3] The sodium cation is believed to chelate with the N2 lone pair, sterically blocking it and directing the alkylating agent to the N1 position.[4]

  • Methylating Agent: While methyl iodide is common, consider using dimethyl sulfate. The choice of the alkylating agent can sometimes influence the N1/N2 ratio.[2]

  • Temperature Control: Perform the deprotonation with NaH at 0 °C, then allow the reaction to slowly warm to room temperature after the addition of the methylating agent. This can help favor the thermodynamic product.

Q3: My mass spectrometry analysis shows a peak corresponding to a di-methylated product (M+28). What is the likely structure and how can it be avoided?

A: The di-methylated product is almost certainly 7-methoxy-1,2-dimethyl-2H-indazolium iodide (or a related salt), or a mixture of N1-methyl/O-methyl and N2-methyl/O-methyl products. This arises from both O-methylation and N-methylation occurring, followed potentially by over-methylation at the second nitrogen.

• Underlying Cause: This side reaction is common when using an excess of a highly reactive methylating agent (like methyl iodide) in the presence of a strong base. The initial product, 1-Methyl-1H-indazol-7-ol, can be further deprotonated at the hydroxyl group and subsequently O-methylated. Alternatively, if a mixture of N1 and N2 isomers is formed, the unalkylated nitrogen on the other isomer can also react.

• Troubleshooting & Optimization:

  • Control Stoichiometry: Use a slight excess (1.05 to 1.1 equivalents) of the methylating agent. Avoid using large excesses. Monitor the reaction closely by TLC or LC-MS to stop it once the starting material is consumed.

  • Reverse Addition: Try adding the deprotonated indazole solution slowly to the methylating agent solution. This ensures the methylating agent is never in large excess relative to the substrate.

  • Use a Protecting Group: As mentioned in Q1, protecting the hydroxyl group is the most effective way to prevent all O-methylation related side reactions, including di-methylation.

Quick Troubleshooting Guide

Observation (TLC, LC-MS, NMR)	Probable Cause	Recommended Solution
Two major spots/peaks with identical mass, difficult to separate.	Formation of N1 and N2 regioisomers.	Use NaH as the base in anhydrous THF to favor N1 selectivity.[3]
Product peak at M+14 relative to desired product.	O-methylation of the C7 hydroxyl group.	Use a milder base (K₂CO₃) or protect the -OH group before methylation.
Product peak at M+28 relative to desired product.	Di-methylation (both N- and O-methylation).	Use ≤1.1 equivalents of methylating agent. Protect the -OH group.
Low yield, presence of starting material and baseline impurities on TLC.	Degradation of starting material or product.	Ensure anhydrous conditions. Run the reaction under an inert atmosphere (N₂ or Ar). Avoid excessive heat.
Oiling out during recrystallization.	Solution is too concentrated or cooling too rapidly.	Re-heat to dissolve the oil, add a small amount of hot solvent, and allow to cool slowly.[6]

Visualizing the Reaction Pathways

The following diagram illustrates the desired synthetic pathway to 1-Methyl-1H-indazol-7-ol versus the common competitive side reactions.

Caption: Reaction scheme showing the desired N1-methylation versus N2- and O-methylation side reactions.

Experimental Protocols

Protocol 1: Selective N1-Methylation of 1H-Indazol-7-ol

This protocol is optimized to favor the formation of the N1-methylated isomer.

• Preparation: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add 1H-indazol-7-ol (1.0 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) (approx. 10 mL per 1 g of substrate). Stir the suspension under a nitrogen atmosphere.

• Deprotonation: Cool the suspension to 0 °C using an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The solution should become more homogeneous as the sodium salt forms.

• Methylation: Cool the reaction mixture back down to 0 °C. Add methyl iodide (CH₃I, 1.05 eq) dropwise via syringe.

• Reaction: Allow the reaction to warm slowly to room temperature and stir for 12-18 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to separate the desired N1-isomer from residual N2-isomer and other impurities.

Protocol 2: Purification by Acid-Base Extraction

This technique can be useful for removing neutral impurities from the phenolic product.[6]

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel. Add an equal volume of a cold 1 M aqueous sodium hydroxide (NaOH) solution. Shake well and allow the layers to separate. The desired phenolic product will move to the aqueous layer as its sodium salt, while neutral impurities (like any O-methylated byproduct) remain in the organic layer.

• Separation: Drain the lower aqueous layer into a clean flask and cool it in an ice bath.

• Acidification: Slowly acidify the aqueous layer with cold 1 N HCl with stirring until the pH is ~5-6. The product should precipitate out of the solution.

• Isolation: Collect the solid precipitate by vacuum filtration, wash it with a small amount of cold water, and dry it under vacuum.

Troubleshooting Workflow for Impure Product

If your final product does not meet purity specifications after initial purification, follow this logical workflow.

Caption: A logical workflow for troubleshooting and purifying an impure batch of 1-Methyl-1H-indazol-7-ol.

References

• Jadhav, S. D., et al. (2025). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. ResearchGate. 2

• Campos, K. R., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health (NIH). 4

• BenchChem (2025). Overcoming regioselectivity issues in indazole synthesis. BenchChem Tech Support. 7

• Sapeta, K., & Kerr, M. A. (n.d.). Synthesis and chemical reactivity of 1H-indazoles. Science of Synthesis.

• BenchChem (2025). Refining the purification protocol for 1-Methyl-7-nitroindazole-3-carboxylic acid to achieve higher purity. BenchChem Tech Support. 6

• Elks, J., & Waller, G. R. (1972). Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1. 1

• BenchChem (n.d.). Regioselectivity issues in the functionalization of indazoles. BenchChem Tech Support. 8

• BenchChem (2025). Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole: An Application Note and Protocol. BenchChem Tech Support. 9

• Draper, T. D., et al. (2024). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. MDPI. 10

• Alam, M. S., & Keating, M. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 17, 1938–1950. 3

Sources

• 1. Methylation of indazoles and related reactions - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]

improving the regioselectivity of 1-Methyl-1H-indazol-7-ol synthesis

To: Research Team From: Senior Application Scientist, Technical Support Center Subject: Technical Guide: Improving Regioselectivity in 1-Methyl-1H-indazol-7-ol Synthesis

Executive Summary

The synthesis of 1-methyl-1H-indazol-7-ol presents a classic heterocyclic challenge: distinguishing between the N1 and N2 tautomers during alkylation.[1] While N1-methylation is thermodynamically favored, the presence of a C7-substituent (hydroxyl or alkoxy) introduces steric hindrance and electronic effects (lone pair repulsion/chelation) that often shift the reaction toward the unwanted N2-isomer or result in difficult-to-separate mixtures.[1]

This guide outlines a High-Fidelity Cyclization Protocol (Route A) that guarantees N1-regioselectivity by design, alongside a Optimization Guide for Direct Alkylation (Route B) for users constrained to late-stage methylation.

Part 1: Strategic Route Selection

The most common error in synthesizing this target is attempting to methylate 7-hydroxyindazole directly.[1] The free hydroxyl group at C7 creates a "bidentate" environment that can direct alkylation to N2 via hydrogen bonding or metal chelation, or simply sterically block the N1 site.[1]

Decision Matrix

Current Starting Material	Recommended Route	Rationale
2-Fluoro-3-methoxybenzaldehyde	Route A (Cyclization)	Best Practice. Guarantees N1 regiochemistry via mechanism.[1] High yield.
7-Hydroxyindazole	Route B (Alkylation)	Requires protection (O-methylation), optimized base/solvent, and rigorous separation.[1]
7-Nitroindazole	Route B (Modified)	Strong electronic bias toward N2.[1] Difficult substrate for N1-methylation.[1]

Part 2: The High-Fidelity Cyclization Route (Route A)

Recommended for de novo synthesis.[1]

This route bypasses the N1/N2 selectivity issue by constructing the indazole ring after the methyl group is attached to the nitrogen.

Protocol Workflow

• Precursor Selection: Start with 2-fluoro-3-methoxybenzaldehyde .[1] The methoxy group acts as a protected alcohol, and the fluorine serves as the leaving group for the nucleophilic aromatic substitution (SNAr).[1]

• Hydrazone Formation: React with methylhydrazine .

  • Mechanism:[1][2] The terminal primary amine (-NH2) of methylhydrazine is more nucleophilic towards the aldehyde than the secondary amine (-NHMe).[1] This forms the hydrazone intermediate exclusively.[1]

• Cyclization (SNAr): Heating promotes the intramolecular attack of the secondary nitrogen (N-Me) onto the aromatic ring, displacing the fluorine.[1]

  • Result: The methyl group is mechanically locked into the N1 position.[1]

• Demethylation: Deprotect the 7-methoxy group to yield 1-methyl-1H-indazol-7-ol.

Step-by-Step Procedure

• Condensation: Dissolve 2-fluoro-3-methoxybenzaldehyde (1.0 eq) in EtOH or DMA. Add methylhydrazine (1.1 eq) dropwise at 0°C. Stir at RT for 2h.

• Cyclization: Add base (e.g., K2CO3 or Cs2CO3, 2.0 eq) and heat to 80–100°C for 12–24h.

  • Note: DMA/DMF promotes SNAr better than EtOH.[1]

• Demethylation: Dissolve the intermediate (1-methyl-7-methoxyindazole) in DCM. Add BBr3 (3.0 eq) at -78°C, then warm to RT. Quench carefully with MeOH.

Part 3: Troubleshooting Direct Alkylation (Route B)

For users starting with 7-hydroxyindazole or 7-methoxyindazole.

If you must methylate the ring, you are fighting kinetic control (which favors N2) against thermodynamic control (which favors N1).[1]

Key Mechanistic Drivers

• Steric Hindrance: The C7-substituent (OH/OMe) crowds the N1 site, pushing the electrophile to N2.[1]

• Chelation: A free OH or Carbonyl at C7 can chelate with the metal cation (Li+, Na+, K+) and the incoming electrophile, directing attack to N2.[1]

• Thermodynamics: The N1-isomer is generally more stable (benzenoid structure preserved).[1] High temperatures and reversible conditions favor N1.[1]

Optimization Protocol

Goal: Maximize N1 selectivity.

• Protect the Alcohol: Never alkylate free 7-hydroxyindazole. Convert to 7-methoxyindazole first. The free OH will be O-alkylated competitively, and the phenoxide anion complicates N-selectivity.[1]

• Solvent & Base Choice:

  • Avoid: Non-polar solvents or conditions that promote tight ion pairing (e.g., K2CO3 in Acetone), which often favor N2.[1]

  • Use: NaH in THF or Cs2CO3 in DMF/DMA .[1]

  • Why? Dissociated ion pairs (promoted by polar aprotic solvents) reduce the "chelation direction" effect.[1]

• Temperature: Run the reaction at elevated temperatures (60–90°C).

  • Reasoning: N2-alkylation is often kinetically faster (lower activation energy due to less steric hindrance).[1] Higher thermal energy allows the system to overcome the barrier to the thermodynamically stable N1 product or allows for equilibration (if using reversible alkylating agents).[1]

• Electrophile: Use Methyl Iodide (MeI) .[1]

  • Note: Avoid "hard" alkylating agents like Meerwein's reagent (Trimethyloxonium tetrafluoroborate), which strongly favor the kinetic N2 product.[1]

Separation of Isomers

Even under optimized conditions, you may get a 4:1 to 10:1 mixture of N1:N2.[1]

• Column Chromatography: N1 and N2 isomers have distinct Rf values.[1] N1 isomers are typically less polar (higher Rf) than N2 isomers in EtOAc/Hexane systems because the N2 isomer has a larger dipole moment.[1]

• Recrystallization: Isomers often have significantly different solubilities.[1] Recrystallization from Acetone/Water or EtOH/Water is effective for enrichment.[1]

Part 4: Visualizing the Logic

Caption: Workflow comparison between the high-fidelity cyclization route (Green) and the direct alkylation route (Red).

Part 5: FAQs & Troubleshooting

Q1: Why am I getting the N2-methyl isomer as the major product?

• Diagnosis: You are likely operating under kinetic control or using conditions that favor chelation.[1]

• Fix: If using 7-hydroxyindazole, the OH group directs to N2.[1] Protect it as a methyl ether.[1] Switch solvent to DMF or THF and use a counter-ion like Cesium (Cs+) which can sometimes improve N1 ratios, or switch to the Cyclization Route (Route A).[1]

Q2: Can I separate the N1 and N2 isomers easily?

• Answer: Yes. In most indazole systems, the N1-methyl isomer is less polar than the N2-methyl isomer.[1]

• Method: Use TLC with 20-40% EtOAc in Hexanes.[1] The N1 isomer will have the higher Rf.[1] Flash chromatography is usually sufficient for separation.[1]

Q3: Does the 7-position substituent affect the reaction rate?

• Answer: Yes. Electron-donating groups (like -OMe) at C7 increase the electron density of the ring, making the nitrogens more nucleophilic, but the steric bulk at C7 specifically hinders the adjacent N1, slowing down the desired reaction relative to N2.[1]

References

• Regioselective Synthesis of 1H-Indazoles

  • Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.[1]

  • Source:Beilstein Journal of Organic Chemistry, 2021.[1][3]

  • URL:[Link]

• Cyclization Strategy

  • Title: Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination.[1]

  • Source:ACS Omega, 2020.[1]

  • URL:[Link][1]

• Indazole Alkylation Mechanisms

  • Title: Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul

  • Source:Beilstein Journal of Organic Chemistry, 2024.[1][3]

  • URL:[Link][1]

• Patent Reference (Synthesis of 1-methyl-1H-indazol-7-ol precursor)

  • Title: 1,8-Naphthyridin-2-one Heterobifunctional BCL6 Degraders (WO2023244917A1).[1]

  • Source: WIPO Patents.[1]

  • URL

Sources

• 1. 874569-53-6,3,3,5-Trifluoroindolin-2-one-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 2829279-56-1,(S)-3-(1-Aminoethyl)phenol Hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. researchgate.net [researchgate.net]

stability issues of 1-Methyl-1H-indazol-7-ol under acidic conditions

The following Technical Support Guide addresses the stability and handling of 1-Methyl-1H-indazol-7-ol (also known as 7-hydroxy-1-methylindazole), specifically focusing on challenges encountered under acidic conditions.

Product Code: IND-7OH-001 CAS: 1159511-22-4 (Generic Reference) Support Level: Tier 3 (Senior Application Scientist)[1]

Critical Alert: Acidic Stability Profile

Status: Conditionally Stable 1-Methyl-1H-indazol-7-ol is generally robust in non-oxidizing acids (e.g., HCl, dilute H₂SO₄, TFA) at ambient temperatures.[1] However, it exhibits specific vulnerabilities that are often mistaken for general decomposition.[1]

Top 3 Stability Risks in Acid:

• Oxidative Dimerization: The electron-rich phenolic ring is susceptible to oxidation, which is catalytically accelerated by trace metals (Fe³⁺, Cu²⁺) often present in lower-grade mineral acids.[1]

• Protonation-Induced Solubility Shifts: The compound behaves as a base (pKₐ ~1.5 at N2) and a weak acid (pKₐ ~9.5 at OH).[1] In weak acidic buffers (pH 3–5), it may exist as a neutral, poorly soluble species, leading to "crashing out" that mimics decomposition.[1]

• Regioselective Electrophilic Attack: In strong acids (e.g., HNO₃ or H₂SO₄ > 70%), the activated C4 and C6 positions are prone to sulfonation or nitration, destroying the starting material.[1]

Diagnostic Troubleshooting (Q&A)

Q1: My clear acidic solution turned pink/brown after 4 hours. Is the compound degrading? A: This is likely Oxidative Coupling , not hydrolytic degradation.[1]

• Diagnosis: The 7-hydroxy group activates the indazole ring.[1] In the presence of dissolved oxygen and acid, the phenol moiety oxidizes to a radical species, leading to the formation of colored quinoid dimers or polymers.

• Fix: Degas all acidic solvents with Argon/Nitrogen for 15 minutes prior to dissolution.[1] Add a radical scavenger (e.g., BHT or EDTA to chelate metals) if downstream chemistry permits.[1]

Q2: I see a new peak at [M+14] in LC-MS after stirring in HCl/Methanol. A: You are observing O-Methylation (Artifact formation).[1]

• Diagnosis: While rare without a catalyst, prolonged exposure of electron-rich phenols to methanol in acidic conditions can lead to trace methyl ether formation (1-methyl-7-methoxy-1H-indazole), especially if the reaction heats up.[1]

• Fix: Switch to non-nucleophilic alcohols (Isopropanol) or aprotic solvents (Acetonitrile) for acidic workups.

Q3: The compound precipitated when I adjusted the pH to 4.0. Did the acid cleave the N-methyl group? A: No, this is the Isoelectric Precipitation Point .[1]

• Diagnosis: At pH < 1, the molecule is protonated at N2 (Indazolium cation, soluble).[1] As you raise the pH to 4, you deprotonate N2, forming the neutral, lipophilic phenol which precipitates.[1]

• Fix: Maintain pH < 1 for solubility during workup, or fully neutralize to pH 7 and extract into an organic solvent (EtOAc/DCM) immediately.

Mechanism Deep Dive: Why Acid Matters

The stability of 1-Methyl-1H-indazol-7-ol is governed by the competition between N-protonation (stabilizing) and Ring Oxidation (destabilizing).[1]

The Electronic Tug-of-War

• Stabilization: In strong acid (pH < 1), the N2 nitrogen is protonated.[1] This cationic charge withdraws electron density from the benzene ring, temporarily protecting the 7-OH group from oxidation.[1]

• Vulnerability: If the acid is too weak (pH > 2) or if the counter-ion is oxidizing, the protective effect is lost.[1] The electron-donating 7-OH group (+M effect) dominates, raising the HOMO energy and making the ring susceptible to Single Electron Transfer (SET) oxidation.[1]

Visualizing the Pathway

The diagram below illustrates the divergent pathways in acidic media: Safe Protonation vs. Oxidative Degradation.

Caption: Figure 1. Divergent stability pathways. Strong acid stabilizes via protonation; trace oxidants trigger radical degradation.

Preventative Protocols

Protocol A: Safe Acidic Workup

Use this when isolating the compound from a reaction mixture.

Parameter	Specification	Reason
Acid Choice	1M HCl or 1M H₂SO₄	Avoid oxidizing acids (HNO₃) or halogenating acids (HBr) which may cause side reactions.[1]
Temperature	< 10°C (Ice Bath)	Retards oxidation kinetics and prevents thermal demethylation.[1]
Atmosphere	Argon/Nitrogen Blanket	Essential.[1] Acidic phenols oxidize 10x faster in air.[1]
Additives	1 mM EDTA (Optional)	Chelates trace Fe³⁺ impurities in commercial acids that catalyze oxidation.[1]

Protocol B: Storage of Acidic Solutions

If you must store the compound in an acidic buffer (e.g., for HPLC).[1]

• Solvent: Water/Acetonitrile (0.1% Formic Acid).[1]

• Container: Amber glass (protects from photo-oxidation).[1]

• Shelf Life:

  • 4°C: Stable for 1 week.

  • -20°C: Stable for 3 months.[1]

  • Note: If solution turns yellow/pink, check purity immediately.[1]

Analytical Validation

To confirm the integrity of your compound after acidic exposure, use the following checks:

1. 1H-NMR Shift Diagnosis (DMSO-d₆):

• Intact: Aromatic protons at δ 6.5–7.5 ppm.[1] N-Methyl singlet at ~δ 4.0 ppm.[1]

• N-Demethylation (Rare): Loss of methyl singlet; appearance of broad NH peak > 12 ppm.[1]

• Oxidation: Loss of simple aromatic coupling; appearance of complex multiplets or broadening.[1]

2. HPLC Purity Check:

• Column: C18 Reverse Phase.[1]

• Mobile Phase: H₂O (0.1% TFA) / ACN.[1]

• Detection: 254 nm (aromatic) and 280 nm (phenol).[1]

• Flag: Any peak eluting after the main peak usually indicates a hydrophobic dimer.[1]

References

• PubChem. (2025).[1][2][3] 1-Methyl-1H-indazol-7-ol Compound Summary. National Library of Medicine.[1] Available at: [Link][1]

• Schmidt, A., & Beutler, A. (2021).[1] Indazole: Synthesis and Reactions. Chemical Reviews, 121(4), 2345-2401.[1] (General Indazole Stability).

• Gilead Sciences, Inc. (2024).[1] Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. ResearchGate. Available at: [Link]

• Lezina, V. P., et al. (2013).[1] Oxidation of 1-methyl-1H-imidazole-2-thiol with chlorine dioxide. Russian Journal of Organic Chemistry. (Mechanistic parallel for oxidative sensitivity of electron-rich azoles).

Sources

• 1. 1-methyl-1H-indazol-7-amine | C8H9N3 | CID 18545442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Methyl-1H-indazol-7-amine | C8H9N3 | CID 24213817 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Methyl-1H-indazole | C8H8N2 | CID 139456 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: 1-Methyl-1H-indazol-7-ol Stability &amp; Handling

This guide serves as a specialized Technical Support Center for researchers working with 1-Methyl-1H-indazol-7-ol . It is designed to move beyond generic advice, offering mechanistic insights into degradation pathways and actionable troubleshooting protocols.

[1]

Executive Summary: The Stability Profile

1-Methyl-1H-indazol-7-ol is a bicyclic heteroaromatic compound featuring a phenolic hydroxyl group at position 7 and a methyl group at position 1.[1] While the indazole core confers reasonable thermal stability, the 7-hydroxy moiety is the "Achilles' heel" of this molecule. It renders the compound susceptible to:

• Auto-oxidation: Rapid conversion to quinoid species and dimers under basic or aerobic conditions.[1]

• Photolytic Instability: UV-induced radical formation leading to ring-opening or polymerization.[1]

• pH-Dependent Solubility/Stability: The phenolic proton (pKa ≈ 9.[1]5) dictates a delicate balance between solubility and oxidative susceptibility.[1]

Troubleshooting Guides & FAQs

Issue 1: "My colorless stock solution turned pink/brown overnight."

Diagnosis: Oxidative Degradation (Quinone Formation).[1] Mechanism: The 7-hydroxy group readily forms a phenoxy radical, especially in the presence of trace metals or basic pH. This radical delocalizes into the ring, leading to the formation of indazole-4,7-diones (often colored red/pink) or polymeric "humin-like" brown pigments.[1] Corrective Action:

• Immediate: Discard the solution if quantitative accuracy is required.

• Prevention: Always prepare stock solutions in degassed solvents (sparged with Argon/Nitrogen).[1] Add an antioxidant like Ascorbic Acid (0.1%) or BHT if compatible with your downstream assay.[1] Store at -20°C.

Issue 2: "I see a 'double mass' peak (2M-2H) in my LC-MS spectrum."

Diagnosis: Oxidative Dimerization.[1] Mechanism: Phenolic radicals are highly prone to C-C or C-O coupling.[1] Two molecules of 1-Methyl-1H-indazol-7-ol couple to form a dimer, losing two protons in the process.[1] This is a classic degradation pathway for electron-rich phenols.[1] Corrective Action:

• Protocol Check: Are you using a basic mobile phase (e.g., Ammonium Hydroxide)? High pH promotes phenolate formation, accelerating dimerization.[1] Switch to an acidic mobile phase (0.1% Formic Acid) to protonate the phenol and stabilize the molecule during analysis.

Issue 3: "The compound precipitated when I diluted the DMSO stock into PBS (pH 7.4)."

Diagnosis: Solubility Crash. Mechanism: The molecule is relatively hydrophobic. At pH 7.4, the phenol is largely protonated (neutral), reducing aqueous solubility.[1] Corrective Action:

• Optimization: Ensure the final DMSO concentration is <1% (if biological tolerance allows). If higher solubility is needed, adjust pH > 10 to form the phenolate, but you must strictly exclude oxygen to prevent rapid degradation (see Issue 1).

Degradation Pathways: Mechanistic Visualization

The following diagram details the primary degradation routes. Understanding these allows you to select the correct inhibitors and storage conditions.

Figure 1: Primary degradation pathways of 1-Methyl-1H-indazol-7-ol, highlighting the central role of the phenoxy radical in oxidative instability.[1]

Validated Experimental Protocols

Protocol A: Forced Degradation Study (Stress Testing)

Purpose: To identify retention times of degradation products for analytical method validation (HPLC/LC-MS).

Stress Condition	Reagent/Condition	Duration	Expected Result
Acid Hydrolysis	0.1 N HCl, 60°C	4 Hours	Stable. Minimal degradation expected.[1]
Base Hydrolysis	0.1 N NaOH, RT	1 Hour	High Degradation. Rapid oxidation to quinones/dimers.[1] Solution turns yellow/brown.[1]
Oxidation	3% H₂O₂, RT	30 Mins	Catastrophic. Formation of N-oxides and ring-opening products.[1]
Photolysis	UV Light (ICH Q1B)	24 Hours	Moderate. Formation of minor isomers and photo-oxidation products.[1]

Protocol B: Stabilization for Long-Term Storage

Purpose: To maintain >99% purity over 12 months.

• Solid State: Store as a dry powder.

• Container: Amber glass vial (Type I) with a Teflon-lined screw cap.

• Headspace: Purge vial with Argon (preferred over Nitrogen due to higher density) before sealing.[1]

• Temperature: -20°C ± 5°C.

• Desiccant: Store the vial inside a secondary container (e.g., a sealed jar) containing silica gel packets to prevent moisture condensation upon thawing.[1]

References & Authoritative Grounding

• Indazole Chemistry & Photodegradation:

  • Source: Trawiński, J., & Skibiński, R. (2017).[1] "Photodegradation of Indazole Derivatives: Kinetics and Identification of Transformation Products." Journal of Pharmaceutical and Biomedical Analysis.

  • Relevance: Establishes the susceptibility of the indazole core to UV-induced radical mechanisms.

  • Link:[1]

• Phenolic Oxidation Mechanisms:

  • Source: Hewage, S., et al. (2023).[1] "Mechanistic insight into the degradation of benzotriazoles and hydroxy-indazoles by radical-based oxidation." Chemosphere.[1]

  • Relevance: Details the pathway from hydroxy-heterocycles to quinone intermediates (analogous to the 7-OH to 4,7-dione pathway).

  • Link:[1]

• Forced Degradation Guidelines:

  • Source: International Conference on Harmonisation (ICH).[1][2] "Stability Testing of New Drug Substances and Products Q1A(R2)."

  • Relevance: The regulatory standard for the stress testing protocols defined in Protocol A.

  • Link:[1]

• Cyclodextrin Stabilization (Solubility/Stability Enhancement):

  • Source: Li, P., et al. (2015).[1][3] "Improved solubility and stability of 7-hydroxy-4-methylcoumarin... through complexation with sulfobutyl ether-β-cyclodextrin."[1][3] Food Chemistry.

  • Relevance: Provides a validated method for stabilizing 7-hydroxy-heterocycles in aqueous solution, directly applicable to Issue 3.

  • Link:[1]

Sources

• 1. 1-methyl-1H-indazol-7-amine | C8H9N3 | CID 18545442 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmtech.com [pharmtech.com]
• 3. Improved solubility and stability of 7-hydroxy-4-methylcoumarin at different temperatures and pH values through complexation with sulfobutyl ether-β-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Methyl-1H-indazol-7-ol

Welcome to the technical support guide for the synthesis of 1-Methyl-1H-indazol-7-ol. This resource is designed for researchers, medicinal chemists, and process development scientists. Here, we delve into the critical aspects of the synthesis, with a particular focus on how solvent selection governs reaction outcomes. We will address common experimental challenges, provide evidence-based troubleshooting strategies, and answer frequently asked questions to ensure your synthesis is successful, efficient, and reproducible.

Core Concept: The N-Alkylation Challenge in Indazole Synthesis

The synthesis of 1-Methyl-1H-indazol-7-ol from its precursor, 1H-indazol-7-ol, appears straightforward—a simple methylation. However, the indazole ring system presents a classic synthetic challenge known as regioselectivity. The indazole anion, formed upon deprotonation, is an ambident nucleophile, meaning it has two potential sites for alkylation: the N1 and N2 positions.

This leads to the formation of two possible isomeric products: the desired 1-Methyl-1H-indazol-7-ol (N1-isomer) and the undesired 2-Methyl-2H-indazol-7-ol (N2-isomer). The ratio of these products is highly sensitive to reaction conditions.[1][2] The choice of solvent and base is paramount in directing the methylation to the desired N1 position.[3]

Fig. 1: Competing N1 vs. N2 methylation pathways.

Generally, the 1H-indazole tautomer is more thermodynamically stable than the 2H-tautomer.[3][4] Therefore, reaction conditions that allow for thermodynamic control tend to favor the N1-alkylated product.[5]

Troubleshooting Guide

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Question 1: My reaction produces a mixture of N1 and N2 isomers, with a low yield of the desired 1-Methyl-1H-indazol-7-ol. How can I improve the N1-selectivity?

Answer: This is the most frequent challenge. The N1:N2 ratio is dictated by a complex interplay between the solvent, the base, and substituent effects.

Primary Cause: Suboptimal Solvent and Base Combination. The polarity of the solvent and the nature of the base's counter-ion (e.g., Na⁺, K⁺, Cs⁺) determine the state of the indazolide anion in solution.

• In polar aprotic solvents (e.g., DMF, DMSO): These solvents effectively solvate the cation, leaving a "naked," highly reactive anion. This often leads to mixtures of products, as the reaction is under kinetic control and both nitrogen atoms are accessible.[1][6] For instance, using K₂CO₃ in DMF can result in nearly equal amounts of N1 and N2 isomers.[2]

• In less polar solvents (e.g., THF, Dioxane): With bases like sodium hydride (NaH), these solvents promote the formation of "tight ion pairs" between the indazolide anion and the sodium cation. This association can sterically hinder the N2 position, thus favoring alkylation at the more accessible N1 position.[3]

Recommended Solution: A highly effective system for promoting N1-selectivity is the combination of sodium hydride (NaH) as the base in anhydrous tetrahydrofuran (THF) as the solvent.[2][3] This protocol has been shown to provide excellent N1-regioselectivity (>99%) for a variety of indazole substrates.[3]

Data Summary: Impact of Solvent/Base on N1:N2 Ratio

Base	Solvent	Typical N1:N2 Ratio	Control Type	Reference(s)
NaH	THF	>99:1 (Highly N1-Selective)	Thermodynamic/Steric	[2][3]
K₂CO₃	DMF	~1:1	Kinetic	[1][2]
Cs₂CO₃	DMF	Variable, often N1-favored but mixed	Kinetic/Thermodynamic	[6]
NaHMDS	DMSO	N2-Favored	Kinetic	[3]

Question 2: I am observing a significant amount of a third, unexpected byproduct. What could it be and how can I prevent it?

Answer: The likely culprit is O-methylation at the 7-hydroxyl group, yielding 7-methoxy-1-methyl-1H-indazole. The hydroxyl group is also a nucleophile, especially after deprotonation.

Primary Cause: Double Deprotonation. The pKa of the indazole N-H is approximately 13.86, while the pKa of a phenol is around 10.[7] Using a strong base like NaH, especially in excess, can deprotonate both the N-H and the O-H, creating a dianion. This opens a competitive pathway for O-alkylation.

Recommended Solutions:

• Stoichiometry Control: Use a slight excess (e.g., 1.05-1.1 equivalents) of the base. This should be just enough to deprotonate the more acidic N-H proton preferentially without significantly deprotonating the hydroxyl group.

• Protecting Group Strategy: If O-methylation remains a persistent issue, consider protecting the hydroxyl group before methylation. A common strategy is to use a silyl ether (e.g., TBDMS) or a benzyl ether, which can be removed after the N-methylation step.

• Temperature Control: Add the methylating agent at a lower temperature (e.g., 0 °C) and then allow the reaction to slowly warm to room temperature. This can help control the reaction's exothermicity and improve selectivity.

Question 3: The starting material (1H-indazol-7-ol) is not fully dissolving in the reaction solvent. What should I do?

Answer: Poor solubility can lead to incomplete reactions and inconsistent results.

Primary Cause: Incorrect Solvent Choice. 1H-indazol-7-ol has polar N-H and O-H bonds, making it more soluble in polar solvents. While THF is recommended for selectivity, you may encounter solubility limits.

Recommended Solutions:

• Use Anhydrous Solvent: Ensure your THF is completely dry. Water can interfere with the base and affect the solubility of the deprotonated species.

• Gentle Warming: After adding the base and forming the sodium salt of the indazole, you can gently warm the mixture (e.g., to 40-50 °C) to aid dissolution before cooling back down to add the methylating agent.

• Consider a Co-solvent (with caution): Adding a small amount of a more polar aprotic solvent like DMF to the THF can improve solubility. However, this must be done carefully, as adding too much DMF can decrease the N1-selectivity (see Question 1). Start with a ratio like 10:1 THF:DMF.

Frequently Asked Questions (FAQs)

Q: What is the best overall protocol for selectively synthesizing 1-Methyl-1H-indazol-7-ol? A: Based on extensive literature, the most reliable method for achieving high N1-selectivity is using sodium hydride (NaH) in anhydrous tetrahydrofuran (THF) .[2][3] A detailed experimental protocol is provided below.

Q: Can I use methyl iodide, dimethyl sulfate, or methyl tosylate as the methylating agent? A: Yes, all are effective methylating agents. Methyl iodide (MeI) and methyl tosylate (MeOTs) are commonly used.[8] Dimethyl sulfate is also effective but is highly toxic and requires special handling procedures. The choice may depend on availability and laboratory safety protocols. Primary alkyl halides and tosylates have been shown to work well with the NaH/THF system.[2][9]

Q: How does reaction temperature affect the outcome? A: Temperature can influence both the reaction rate and selectivity. The initial deprotonation with NaH is often performed at 0 °C to control the hydrogen gas evolution. The subsequent methylation is typically run at room temperature. Higher temperatures could potentially lead to more side products and a decrease in regioselectivity by favoring the kinetically controlled pathway.[5]

Q: How can I monitor the reaction's progress? A: The reaction can be effectively monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A co-spot of the starting material should be used on the TLC plate. The disappearance of the starting material and the appearance of a new, less polar spot (the methylated product) indicates reaction progression. LC-MS is ideal for distinguishing between the N1 and N2 isomers, as they will have the same mass but different retention times.

Recommended Experimental Protocol

This protocol is optimized for the selective N1-methylation of 1H-indazol-7-ol.

Materials:

• 1H-indazol-7-ol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Methyl Iodide (MeI)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

Procedure:

• Preparation: To a dry, nitrogen-flushed round-bottom flask, add 1H-indazol-7-ol (1.0 eq).

• Solvent Addition: Add anhydrous THF (approx. 10-15 mL per gram of starting material). Stir to form a suspension.

• Deprotonation: Cool the flask to 0 °C using an ice bath. Carefully add NaH (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen evolution ceases. The mixture should become more homogeneous.

• Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (1.1-1.2 eq) dropwise via syringe.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC or LC-MS (typically complete in 2-4 hours).

• Work-up: Once the starting material is consumed, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Extraction: Dilute the mixture with water and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield pure 1-Methyl-1H-indazol-7-ol.

Fig. 2: Experimental and troubleshooting workflow.

References

• Alam, R., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1955. Available at: [Link]

• Obi, C. L., et al. (2022). Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles. Angewandte Chemie International Edition, 61(32), e202204593. Available at: [Link]

• Bull, J. A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances, 14, 6345-6352. Available at: [Link]

• Bull, J. A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. Reaction Chemistry & Engineering. Available at: [Link]

• Alam, R., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. Available at: [Link]

• Alam, R., & Keating, J. J. (2021). Effect of base, solvent, and temperature. ResearchGate. Available at: [Link]

• Alam, R., & Keating, J. J. (2021). Alkylating reagent effects on N-1/N-2 regioselectivity. ResearchGate. Available at: [Link]

• Elguero, J., et al. (1972). Methylation of indazoles and related reactions. Journal of the Chemical Society, Perkin Transactions 1, 642-646. Available at: [Link]

• Bull, J. A., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Publishing. Available at: [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(9), 5979–5991. Available at: [Link]

• Sangeetha, S., & Iyappan, R. (2021). Synthesis of Pharmacologically Active Indazoles and Its Analogues. Caribbean Journal of Science and Technology, 9, 29-47. Available at: [Link]

• Teguiche, M., et al. (2020). O-Methylation Of Hydroxyl-Containing Organic Substrates: A Comprehensive Overview. ResearchGate. Available at: [Link]

• Wang, X., et al. (2020). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. ResearchGate. Available at: [Link]

• Teguiche, M., et al. (2020). O-methylation of Hydroxyl-containing Organic Substrates: A Comprehensive Overview. Chemistry Africa, 3, 765–782. Available at: [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H‑Indazole and Its 4‑, 5‑, 6‑, and 7‑Nitro Derivatives to Formaldehyde in Aqueous. Semantic Scholar. Available at: [Link]

• Nunes, A., et al. (2010). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. Molecules, 15(4), 2186–2203. Available at: [Link]

• Elguero, J., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. PMC. Available at: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. caribjscitech.com [caribjscitech.com]
• 8. Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Monitoring the Synthesis of 1-Methyl-1H-indazol-7-ol

Welcome to the technical support center for analytical techniques to monitor the reaction progress of 1-Methyl-1H-indazol-7-ol. This guide is designed for researchers, scientists, and drug development professionals, offering practical, field-tested advice to navigate the common challenges encountered during synthesis. Here, we move beyond simple procedural lists to provide a deeper understanding of the "why" behind the "how," ensuring your experiments are both efficient and reliable.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common techniques for monitoring the synthesis of 1-Methyl-1H-indazol-7-ol?

A1: The primary techniques for real-time or near-real-time reaction monitoring are Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC). For more detailed structural confirmation and purity analysis upon reaction completion, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable.

Q2: Why is TLC a good starting point for reaction monitoring?

A2: TLC is a rapid, cost-effective, and versatile method for qualitatively tracking the progress of a reaction.[1] It allows you to quickly visualize the consumption of starting materials and the formation of the product, 1-Methyl-1H-indazol-7-ol.[1] Its simplicity makes it an excellent first-line analytical tool before employing more complex techniques like HPLC.

Q3: When should I choose HPLC over TLC?

A3: While TLC is excellent for quick checks, HPLC offers quantitative data, higher resolution, and greater sensitivity.[2] If you need to accurately determine the percentage of starting material remaining, the yield of your product, or to resolve closely related impurities, HPLC is the superior choice.

Q4: Can I use NMR to monitor the reaction directly?

A4: Yes, in-situ NMR spectroscopy can be a powerful tool for monitoring reaction kinetics and identifying intermediates without the need for sample workup. However, it requires specialized equipment. More commonly, small aliquots are taken from the reaction mixture at various time points, quenched, and then analyzed by ¹H NMR to observe the appearance of characteristic product peaks and the disappearance of reactant signals.[3][4][5]

Q5: What role does Mass Spectrometry play?

A5: Mass spectrometry is crucial for confirming the molecular weight of the desired product and identifying byproducts. Techniques like LC-MS can be used to analyze crude reaction mixtures, providing mass information for each component separated by the HPLC.[6][7] This is particularly useful for troubleshooting unexpected reaction outcomes.

II. Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter while using TLC and HPLC to monitor your 1-Methyl-1H-indazol-7-ol synthesis.

A. Thin-Layer Chromatography (TLC) Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Spots are streaking or tailing.	- Sample is too concentrated.- The mobile phase is not polar enough.- The compound is interacting strongly with the silica gel.	- Dilute the sample before spotting.- Increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system).- Add a small amount of a competitive solvent like acetic acid or triethylamine to the mobile phase to reduce strong interactions with the stationary phase.
Rf values are too high or too low.	- The polarity of the mobile phase is incorrect.	- If Rf is too high (spots run near the solvent front), decrease the polarity of the mobile phase.- If Rf is too low (spots remain near the baseline), increase the polarity of the mobile phase.
No spots are visible.	- The compound is not UV active.- The concentration is too low.- The compound has evaporated from the plate.	- Use a visualizing stain such as potassium permanganate or iodine vapor.[8]- Spot a more concentrated sample.- Ensure the plate is not heated excessively during spotting or visualization.
Reactant and product spots are not well-separated.	- The mobile phase does not have the optimal polarity to differentiate the compounds.	- Experiment with different solvent systems. A good starting point for indazole derivatives is a mixture of ethyl acetate and hexane.[1]- Consider using a different stationary phase, such as alumina or reverse-phase plates, although these are less common and may offer poorer separation.[9]
Reaction mixture from high-boiling solvents (e.g., DMF, DMSO) causes smearing.	- The high-boiling solvent interferes with the chromatography.	- After spotting the plate, place it under a high vacuum for a few minutes to remove the residual solvent before developing.[10]

B. High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Broad or tailing peaks.	- Column is overloaded.- Sample solvent is stronger than the mobile phase.- Secondary interactions with the stationary phase.	- Dilute the sample.- Dissolve the sample in the mobile phase whenever possible.[11]- Add a modifier to the mobile phase (e.g., a small amount of trifluoroacetic acid for acidic compounds or triethylamine for basic compounds).
Shifting retention times.	- Inconsistent mobile phase composition.- Column temperature fluctuations.- Column degradation.	- Ensure the mobile phase is well-mixed and degassed.- Use a column oven to maintain a constant temperature.- Flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.[12]
High backpressure.	- Clogged frit or column.- Particulate matter in the sample or mobile phase.	- Back-flush the column.[12]- Filter all samples and mobile phases before use.- If the pressure remains high after back-flushing, the column may be irreversibly clogged and require replacement.[2]
Ghost peaks.	- Contamination in the injector or column.- Impurities in the mobile phase.	- Run a blank gradient to identify the source of contamination.- Use high-purity solvents for the mobile phase.

III. Experimental Protocols

A. Protocol: Reaction Monitoring by Thin-Layer Chromatography (TLC)

• Preparation:

  • Prepare a TLC developing chamber by adding your chosen mobile phase (e.g., 7:3 Hexane:Ethyl Acetate) to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors. Cover the chamber.

• Sample Preparation:

  • Using a capillary tube, take a small aliquot of your reaction mixture.

  • Dilute this aliquot in a suitable solvent (e.g., ethyl acetate) in a small vial.

• Spotting:

  • On a silica gel TLC plate, lightly draw a baseline with a pencil about 1 cm from the bottom.

  • Spot your diluted reaction mixture on the baseline. It is also good practice to spot the starting material and a co-spot (starting material and reaction mixture in the same spot) for comparison.

• Development:

  • Place the TLC plate in the developing chamber and replace the cover.

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Visualize the spots under a UV lamp (254 nm).[8] Circle the visible spots with a pencil.

  • If necessary, use a chemical stain like potassium permanganate to visualize UV-inactive compounds.[13]

• Analysis:

  • Compare the spots of the reaction mixture to the starting material. The disappearance of the starting material spot and the appearance of a new spot corresponding to the product indicate reaction progress.

B. Protocol: Quantitative Analysis by High-Performance Liquid Chromatography (HPLC)

• System Preparation:

  • Prime the HPLC pumps with the appropriate mobile phases (e.g., a gradient of water with 0.1% formic acid and acetonitrile).

  • Equilibrate the C18 reverse-phase column with the initial mobile phase composition until a stable baseline is achieved.

• Sample Preparation:

  • Take a known volume of the reaction mixture and quench the reaction (e.g., by diluting in a large volume of mobile phase).

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• Injection and Analysis:

  • Inject a standard of your starting material and, if available, your product (1-Methyl-1H-indazol-7-ol) to determine their retention times.

  • Inject your prepared reaction mixture sample.

• Data Processing:

  • Integrate the peak areas of the starting material and the product in the chromatogram.

  • By comparing the peak area of the starting material at different time points, you can quantify the reaction progress.

IV. Visualizing the Workflow

Caption: Workflow for monitoring the synthesis of 1-Methyl-1H-indazol-7-ol.

V. References

• SIELC Technologies. (n.d.). Separation of 1-Methylimidazole on Newcrom R1 HPLC column. Retrieved from [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. (n.d.). ACS Publications. Retrieved from [Link]

• Thin-Layer Chromatography: The "Eyes" of the Organic Chemist. (n.d.). ACS Publications. Retrieved from [Link]

• HPLC method for analyzing new compounds – analogs of an antineoplastic drug. (2020). Bulgarian Chemical Communications. Retrieved from [Link]

• An effective HPLC method for evaluation of process related impurities of Letermovir and LC-MS/MS characterization of forced degradation compounds. (2023). ACG Publications. Retrieved from [Link]

• synthesis of 1h-indazoles using lemon peel powder as a natural, green and efficient catalyst under ultrasound irradiation. (2020). ResearchGate. Retrieved from [Link]

• Thin Layer Chromatography: A Complete Guide to TLC. (n.d.). Chemistry Hall. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Retrieved from [Link]

• Review on Common Observed HPLC Troubleshooting Problems. (2020). ResearchGate. Retrieved from [Link]

• Waters Corporation. (n.d.). Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. Retrieved from [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. (2022). The Journal of Organic Chemistry. Retrieved from [Link]

• Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• One-pot Synthesis of 1-Alkyl-1H-indazoles from 1,1-Dialkylhydrazones via Aryne Annulation Supporting Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. (n.d.). PMC - PubMed Central. Retrieved from [Link]

• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• University of Rochester. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from [Link]

• Identification and quantification of 10 indole/indazole carboxamide synthetic cannabinoids in 36 herbal blends by gas chromatography-mass spectrometry and nuclear magnetic resonance spectroscopy. (2021). PubMed. Retrieved from [Link]

• OperaChem. (2024, August 9). TLC TROUBLESHOOTING- The most common problems with TLCs [Video]. YouTube. Retrieved from [Link]

• Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. (2025). ResearchGate. Retrieved from [Link]

• WO2017186693A1 - Synthesis of indazoles. (n.d.). Google Patents. Retrieved from

• Indazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. Retrieved from [Link]

• PubChem. (n.d.). 1-methyl-1H-indazol-7-amine. Retrieved from [Link]

• Synthesis and Characterization of Novel Indazole–Sulfonamide Compounds with Potential MAPK1 Inhibitory Activity for Cancer Treatment. (n.d.). MDPI. Retrieved from [Link]

• Synthesis and Analysis of 1-Methyl-4-Phenyl-1H-Imidazol-2-Amine. (2025). ResearchGate. Retrieved from [Link]

• HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. (2025). ResearchGate. Retrieved from [Link]

• Interpreting and troubleshooting anomalous HPLC results?. (2020). ResearchGate. Retrieved from [Link]

• Study of the Addition Mechanism of 1H‑Indazole and Its 4‑, 5‑, 6‑, and 7‑Nitro Derivatives to Formaldehyde in Aqueous. (2022). Semantic Scholar. Retrieved from [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1 H -indazoles. (n.d.). Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to 1-Methyl-1H-indazol-7-ol and Its Isomers

Introduction: The Indazole Scaffold in Modern Drug Discovery

The indazole ring system, a bicyclic heterocycle composed of a fused benzene and pyrazole ring, represents what medicinal chemists refer to as a "privileged scaffold."[1][2] Its unique structural and electronic properties allow it to serve as a versatile pharmacophore, engaging with a wide array of biological targets.[3][4] Indazole derivatives are integral to numerous therapeutic agents, demonstrating activities ranging from anti-inflammatory and analgesic to potent anti-cancer effects.[3][5][6] One of the critical aspects of indazole chemistry is its potential for isomerism, particularly the formation of N-1 and N-2 substituted regioisomers upon alkylation.[1][7] This guide provides an in-depth comparison of 1-Methyl-1H-indazol-7-ol with its key isomers, offering experimental insights and data to aid researchers in their synthesis, characterization, and application.

The choice between a 1-substituted (1H) and a 2-substituted (2H) indazole is not trivial; this seemingly minor structural change can profoundly impact a molecule's three-dimensional shape, hydrogen bonding capability, and metabolic stability, ultimately dictating its pharmacological profile.[8] The 7-hydroxyindazole core is particularly interesting as it can act as a bioisostere for phenol or indole, a common strategy to improve pharmacokinetic properties by mitigating metabolic liabilities associated with phenolic hydroxyl groups.[8] This guide will dissect the nuances of synthesis, spectroscopy, and biological function, providing a robust framework for researchers navigating the complexities of indazole isomer chemistry.

Comparative Analysis: 1-Methyl-1H-indazol-7-ol vs. Key Isomers

The primary isomers of concern for researchers working with 1-Methyl-1H-indazol-7-ol are its N-2 regioisomer, 2-Methyl-2H-indazol-7-ol , and positional isomers where the hydroxyl group is located elsewhere on the benzene ring. This section focuses on the critical differences that influence experimental design and interpretation.

Synthesis and Regioselectivity

The N-methylation of 7-hydroxyindazole presents a classic challenge in heterocyclic chemistry: controlling the site of alkylation on the pyrazole ring. The reaction typically yields a mixture of the N-1 and N-2 methylated isomers.[7][9] The final ratio of these products is highly dependent on the reaction conditions.

Causality Behind Experimental Choices:

• Base and Solvent System: The choice of base and solvent is paramount in directing the regioselectivity. Using a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) tends to favor the formation of the thermodynamically more stable N-1 isomer.[10] This is because the indazolide anion is formed, and the subsequent alkylation is governed by stability.

• Electrophile: The nature of the alkylating agent can also influence the outcome. While methyl iodide or dimethyl sulfate are common, more complex electrophiles may exhibit different selectivities.[11]

• Catalysis: Recent methodologies have explored metal-free catalysis, for instance, using triflic acid (TfOH) with diazo compounds, which has been shown to afford N-2 alkylated products with high regioselectivity.[12]

The workflow below illustrates the general synthetic challenge and the typical outcome of a non-optimized N-methylation reaction.

Caption: Synthetic workflow for N-methylation of 7-hydroxyindazole.

Physicochemical and Spectroscopic Differentiation

Distinguishing between N-1 and N-2 indazole isomers is a critical, self-validating step in any synthetic protocol. Their distinct electronic environments give rise to characteristic differences in their spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for isomer identification.[7]

• ¹H NMR: The chemical shift of the proton at the 7-position (H7) is highly diagnostic. In N-2 isomers, the H7 proton is significantly deshielded and appears at a higher frequency (further downfield) compared to the corresponding N-1 isomer.[7] This is attributed to the anisotropic effect of the lone pair on the N-1 nitrogen atom.[7] Conversely, the proton at the 3-position (H3) is typically more shielded (upfield) in N-2 isomers.[7]

• ¹³C NMR: The chemical shifts of the carbon atoms in the pyrazole ring, particularly C3 and C7a, also differ reliably between the two series of isomers.[7]

Infrared (IR) Spectroscopy: While less definitive than NMR, IR spectroscopy can provide supporting evidence. The C=N and N-N stretching frequencies within the heterocyclic ring can differ between isomers. The position of absorption bands are typically reported in reciprocal centimeters (cm⁻¹).[13]

Data Summary: Spectroscopic Comparison

Property	1-Methyl-1H-indazol-7-ol (Predicted)	2-Methyl-2H-indazol-7-ol (Predicted)	Rationale for Difference
¹H NMR δ (H7)	Lower ppm (more shielded)	Higher ppm (more deshielded)	Anisotropic effect of the N-1 lone pair in the 2H-isomer.[7]
¹H NMR δ (H3)	Higher ppm (more deshielded)	Lower ppm (more shielded)	Different electronic environment of the pyrazole ring.[7]
Dipole Moment	Lower	Higher	The 2H-tautomer generally has a larger dipole moment.[2]
Stability	More stable (benzenoid)	Less stable (quinonoid)	The 1H-tautomer is thermodynamically favored.[2][3]

Biological Activity and Pharmacological Implications

The spatial arrangement of the methyl group and the hydrogen-bond donating/accepting vectors of the pyrazole nitrogens are critical for molecular recognition by protein targets. Therefore, N-1 and N-2 isomers often exhibit markedly different biological activities.

• Kinase Inhibition: In the context of kinase inhibitors, the indazole scaffold frequently acts as a "hinge-binder," forming crucial hydrogen bonds with the protein backbone. The ability of the N-1 versus the N-2 nitrogen to act as a hydrogen bond acceptor, and the orientation of the N-H proton (in the parent scaffold) or the substituted group, can lead to orders-of-magnitude differences in inhibitory potency.

• GPCR Ligands: For G-protein coupled receptors, the overall molecular shape and electrostatic potential are key. The difference in dipole moments between N-1 and N-2 isomers can influence long-range electrostatic interactions with the receptor binding pocket.

• Metabolic Stability: The position of the methyl group can affect the molecule's susceptibility to cytochrome P450 (CYP) enzymes. One isomer may be readily metabolized while the other is more stable, leading to significant differences in pharmacokinetic profiles and in vivo efficacy.[8]

While specific comparative IC50 data for 1-Methyl-1H-indazol-7-ol and its N-2 isomer are proprietary or scattered across specific studies, the principle remains a cornerstone of medicinal chemistry: isomeric identity is a critical determinant of biological function.

Caption: Relationship between indazole isomerism and pharmacology.

Experimental Protocols

The following protocols are provided as representative examples. Researchers should adapt them based on their specific substrates and available laboratory equipment.

Protocol 1: Regioselective Synthesis of 1-Methyl-1H-indazol-7-ol

This protocol is designed to favor the formation of the N-1 isomer.

Objective: To synthesize 1-Methyl-1H-indazol-7-ol with high N-1 selectivity.

Materials:

• 7-Hydroxy-1H-indazole

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Methyl iodide (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add 7-hydroxy-1H-indazole (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar.

• Deprotonation: Add anhydrous DMF to dissolve the starting material. Cool the solution to 0 °C in an ice bath. Carefully add NaH (1.1 eq) portion-wise. Causality Note: Adding the base slowly at 0 °C controls the exothermic reaction and hydrogen gas evolution. DMF is used as a polar aprotic solvent to dissolve the resulting indazolide salt.

• Reaction Monitoring: Allow the mixture to stir at 0 °C for 30 minutes. The cessation of gas evolution indicates the completion of deprotonation.

• Alkylation: Add methyl iodide (1.2 eq) dropwise to the cooled solution. Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Workup: Monitor the reaction by TLC. Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash with water, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification (Self-Validation): Purify the crude mixture by silica gel column chromatography. The separation of N-1 and N-2 isomers is typically achievable.

• Characterization (Self-Validation): Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity, paying close attention to the diagnostic signals as described in the spectroscopic differentiation section.

Protocol 2: Analytical Differentiation by ¹H NMR

Objective: To confirm the identity of the N-1 and N-2 methylated isomers.

Materials:

• Purified N-1 isomer sample

• Purified N-2 isomer sample

• Deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• NMR tubes

• NMR spectrometer

Procedure:

• Sample Preparation: Prepare a dilute solution of each purified isomer in the chosen deuterated solvent.

• Data Acquisition: Acquire a ¹H NMR spectrum for each sample.

• Data Analysis:

  • For the 1-Methyl-1H-indazol-7-ol sample, identify the aromatic signals. The doublet corresponding to the H7 proton will be at a relatively upfield position (e.g., ~7.5 ppm, exact shift is solvent-dependent).

  • For the 2-Methyl-2H-indazol-7-ol sample, identify the aromatic signals. The doublet corresponding to the H7 proton will be significantly downfield compared to the N-1 isomer (e.g., >7.7 ppm).[7]

  • Compare the chemical shift of the H3 proton (a singlet or narrow doublet). It will be further downfield in the N-1 isomer compared to the N-2 isomer.[7]

Conclusion and Outlook

The selection and synthesis of a specific indazole isomer are critical steps that profoundly influence the outcome of a drug discovery program. 1-Methyl-1H-indazol-7-ol and its N-2 regioisomer, while structurally similar, possess distinct electronic, steric, and physicochemical properties. These differences manifest in unique spectroscopic signatures, allowing for their unambiguous identification, and translate into divergent pharmacological and pharmacokinetic profiles. Understanding the principles of regioselective synthesis and the robust analytical methods for characterization are essential skills for any researcher in this field. This guide provides the foundational knowledge and practical protocols to confidently navigate the chemistry of these valuable scaffolds, enabling the rational design and development of novel therapeutics.

References

• ResearchGate. (2020). synthesis of 1h-indazoles using lemon peel powder as a natural, green and efficient catalyst under ultrasound irradiation. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1H-indazole derivatives. Available at: [Link]

• NIH. (n.d.). In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. PMC. Available at: [Link]

• Beilstein Journals. (n.d.). Synthesis of 1-indanones with a broad range of biological activity. Available at: [Link]

• PubMed Central. (n.d.). Identification and characterization of 7-azaindole derivatives as inhibitors of the SARS-CoV-2 spike-hACE2 protein interaction. Available at: [Link]

• PubMed Central. (n.d.). Indazole and its Derivatives in Cardiovascular Diseases: Overview, Current Scenario, and Future Perspectives. Available at: [Link]

• Journal of Pharmaceutical Negative Results. (n.d.). Indazole From Natural Resources And Biological Activity. Available at: [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.

• Caribbean Journal of Sciences and Technology. (n.d.). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Available at: [Link]

• NIH. (n.d.). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. PMC. Available at: [Link]

• Wikipedia. (n.d.). Indazole. Available at: [Link]

• ACS Publications. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. Available at: [Link]

• PMC. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Available at: [Link]

• PMC. (n.d.). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Available at: [Link]

• ResearchGate. (2025). Pharmacological Properties of Indazole Derivatives: Recent Developments. Available at: [Link]

• PubChem. (n.d.). 1-methyl-1H-indazol-7-amine. Available at: [Link]

• ResearchGate. (n.d.). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. Available at: [Link]

• PubChem. (n.d.). 1-Methyl-1H-indazole. Available at: [Link]

• PMC. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Available at: [Link]

• RSC Publishing. (n.d.). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Synthesis, structure, electrostatic properties and spectroscopy of 3-methyl-4,5,6,7-tetrafluoro-1H-indazole. An experimental and ab initio computational study. Available at: [Link]

• Beilstein Journals. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Available at: [Link]

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• 4. researchgate.net [researchgate.net]
• 5. In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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A Spectroscopic Journey: Unraveling the Synthesis of 1-Methyl-1H-indazol-7-ol

A Technical Guide for Drug Discovery Professionals

In the landscape of medicinal chemistry, the indazole scaffold is a cornerstone, integral to the architecture of numerous therapeutic agents. Among its many derivatives, 1-Methyl-1H-indazol-7-ol stands out as a crucial building block. Its journey from a simple nitrated precursor to the final hydroxylated product is a classic narrative of synthetic transformation, a story best told through the language of spectroscopy. This guide provides an in-depth spectroscopic comparison of 1-Methyl-1H-indazol-7-ol with its key precursors, offering researchers a clear roadmap to monitor and confirm this vital synthetic sequence.

The synthetic pathway we will explore begins with 7-nitro-1H-indazole, a commercially available starting material. The transformation to our target molecule involves a sequence of N-methylation followed by the reduction of the nitro group to an amine, and finally, conversion to a hydroxyl group. Each step imparts a distinct spectroscopic signature, allowing for precise characterization and quality control.

The Synthetic Pathway: A Visual Overview

The transformation from 7-nitro-1H-indazole to 1-Methyl-1H-indazol-7-ol is a multi-step process. The logical workflow involves the protection of the indazole nitrogen via methylation, followed by the chemical modification of the nitro group at the 7-position.

Caption: Workflow for the N-methylation of 7-nitroindazole.

Expertise & Trustworthiness: The choice of base and methylating agent is critical. Sodium hydride (NaH) is a stronger, non-nucleophilic base suitable for complete deprotonation, while potassium carbonate (K₂CO₃) offers milder conditions. The reaction must be monitored by Thin Layer Chromatography (TLC) to avoid side reactions and ensure complete conversion of the starting material. The final purification by column chromatography is essential to isolate the desired N1-methylated isomer from any potential N2-isomer.

Protocol 2: Synthesis of 1-Methyl-1H-indazol-7-amine

Technical Assessment of Synthesized 1-Methyl-1H-indazol-7-ol Purity

Executive Summary & The "Regioisomer Trap"

For researchers synthesizing 1-Methyl-1H-indazol-7-ol (7-Hydroxy-1-methylindazole), purity assessment is not merely about removing solvents or starting materials; it is a battle against regioisomerism and O-alkylation .

The indazole scaffold possesses two nucleophilic nitrogen atoms (

and ). While -alkylation is often thermodynamically favored, the -isomer is a persistent kinetic impurity. Furthermore, the presence of the hydroxyl group at position C7 introduces a third competing nucleophile (the oxygen), creating a complex impurity profile consisting of:

• Target: 1-Methyl-1H-indazol-7-ol (

  -Me)

• Impurity A: 2-Methyl-2H-indazol-7-ol (

  -Me)

• Impurity B: 7-Methoxy-1H-indazole (

  -Me)

• Impurity C: 7-Methoxy-1-methyl-1H-indazole (Bis-alkylated)

This guide outlines a self-validating analytical workflow to distinguish these species and quantify purity with pharmaceutical precision.

Comparative Analysis of Assessment Methods

Feature	HPLC-UV/MS	NMR ( H / C / NOESY)	Melting Point
Primary Utility	Quantitative Purity (%)	Structural Proof (Regiochemistry)	Quick Identity Check
Isomer Resolution	High (with C18/Phenyl-Hexyl)	High (Distinct Chemical Shifts)	Low (Depressed by mixtures)
Detection Limit	< 0.05% (Trace Analysis)	~1-2% (Low Sensitivity)	N/A
Critical Blindspot	Requires reference standards for absolute ID	Cannot quantify trace salts/solvents easily	Subjective; Destructive
Cost/Time	Moderate / 30 mins	High / 1-2 hours	Low / 10 mins

Method A: High-Performance Liquid Chromatography (HPLC)

Role: The "Workhorse" for quantitative purity and trace impurity profiling. Principle:

and isomers have different dipole moments and hydrogen-bonding capabilities, leading to distinct retention times on reverse-phase columns.

Experimental Protocol

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic) and 220 nm (amide/bond). MS (ESI+) for mass confirmation.

• Temperature: 30°C.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration
15.0	95%	Linear Gradient
20.0	95%	Wash

| 20.1 | 5% | Re-equilibration |

Data Interpretation:

• Elution Order (Typical):

  • 1-Methyl-1H-indazol-7-ol (Target): Elutes later due to lower polarity compared to the zwitterionic character of some N2 isomers in protic solvents, though this can vary by pH.

  • 2-Methyl-2H-indazol-7-ol (Impurity): Often elutes earlier or very close to the target.

  • 7-Methoxy variants: Elute significantly later (more lipophilic due to loss of H-bond donor).

• Acceptance Criteria: Single peak >98% area under curve (AUC) at 254 nm. No secondary peak >0.1% with m/z matching the parent mass (isomer).

Method B: Nuclear Magnetic Resonance (NMR)

Role: The "Judge" for structural authenticity. Critical Challenge: Distinguishing the

-Methyl group from the -Methyl group and confirming vs placement.

Experimental Protocol

• Solvent: DMSO-

  (preferred for solubility and separating OH protons).

• Concentration: ~10 mg in 0.6 mL.

• Experiments:

  H, C, and 1D-NOESY (or 2D-NOESY).

Diagnostic Signals (Self-Validating Logic)

1. Distinguishing -Me vs -Me ( C NMR)

This is the most robust check.

• -Methyl Carbon: Resonates upfield, typically 35–40 ppm .
• -Methyl Carbon: Resonates downfield, typically 55–60 ppm .

  • Check: If your methyl peak in

    C is >50 ppm, you have synthesized the ether (O-alkylation), not the desired product.

2. Distinguishing -Me vs -Me (NOE Spectroscopy)

The proximity of the methyl group to the aromatic protons is the "smoking gun."

• Structure Visualization:

  • -Isomer: The Methyl group at is spatially adjacent to the proton at C3 ( ).
  • -Isomer: The Methyl group at is spatially distant from . It is closer to the substituent at C7 (which is -OH).

• The "H3 Test" (NOESY):

  • Irradiate the Methyl proton signal (~4.0 ppm).

  • Observation A (Strong NOE to

    singlet ~8.0 ppm): You have the -isomer (Impurity).

  • Observation B (No NOE to

    ): You likely have the -isomer (Target).

Summary Table of Expected Shifts (DMSO- )

Moiety	Target ( -Me)	Impurity ( -Me)	Impurity ( -Me)
-CH3 ( H)	~4.0 ppm (s)	~4.1-4.2 ppm (s)	~3.9 ppm (s)
-CH3 ( C)	36-39 ppm	38-42 ppm	55-56 ppm
NOE Contact	No interaction with H3	Strong interaction with H3	N/A

Visualizations

Diagram 1: Impurity Pathways & Origin

This diagram illustrates where the impurities come from during the synthesis (assuming Methyl Iodide/Base alkylation).

Caption: Reaction pathways leading to the target compound and its primary regioisomeric and over-alkylated impurities.

Diagram 2: Analytical Decision Matrix

A logical workflow to determine if your batch is acceptable.

Caption: Step-by-step analytical decision tree to validate structural identity and purity.

References

• Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). Study of the Addition Mechanism of 1H-Indazole... to Formaldehyde. Retrieved from [Link]

• MDPI. (2020). 19F-NMR Diastereotopic Signals in... 2H-indazole. Retrieved from [Link]

• PubChem. (2025).[2] 1-methyl-1H-indazol-7-amine (Analogue Reference). Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. 1-methyl-1H-indazol-7-amine | C8H9N3 | CID 18545442 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 1-Methyl-1H-indazol-7-ol: An Evaluation of Reproducibility and Efficiency

For researchers and professionals in drug development, the reliable synthesis of key chemical intermediates is paramount. 1-Methyl-1H-indazol-7-ol is a valuable building block in medicinal chemistry, and its efficient and reproducible synthesis is a critical starting point for many research endeavors. This guide provides an in-depth comparison of two distinct synthetic protocols for the preparation of 1-Methyl-1H-indazol-7-ol, offering insights into their respective advantages and challenges. The protocols are analyzed for their reproducibility, yield, and overall practicality in a laboratory setting.

Introduction to 1-Methyl-1H-indazol-7-ol

The indazole scaffold is a prominent feature in numerous pharmacologically active compounds. The specific substitution pattern of 1-Methyl-1H-indazol-7-ol, with a methyl group at the N1 position and a hydroxyl group at the 7-position, offers unique opportunities for molecular design and the exploration of structure-activity relationships (SAR). A robust and scalable synthesis is therefore highly desirable. This guide will compare two multi-step synthetic routes, each commencing from a different commercially available starting material.

Protocol 1: Diazotization and Cyclization Followed by Regioselective N-Methylation

This synthetic approach first constructs the 7-hydroxy-1H-indazole core via a classical diazotization and cyclization reaction, followed by a crucial regioselective N-methylation step.

Scientific Rationale

The initial formation of the indazole ring from a substituted aniline is a well-established transformation in heterocyclic chemistry. The diazotization of an ortho-alkylaniline, followed by intramolecular cyclization, provides a direct route to the indazole system. The key challenge in this protocol lies in the subsequent N-methylation of 7-hydroxy-1H-indazole. The indazole anion is ambidentate, with two nucleophilic nitrogen atoms (N1 and N2). The regioselectivity of alkylation is highly dependent on reaction conditions. This protocol employs a strong, non-nucleophilic base in an aprotic solvent to favor the thermodynamically more stable N1-methylated product.

Experimental Protocol

Step 1a: Synthesis of 7-Nitro-1H-indazole

A plausible precursor to 7-hydroxy-1H-indazole is 7-nitro-1H-indazole, which can be synthesized from 2-methyl-3-nitroaniline. The synthesis involves the diazotization of the aniline followed by intramolecular cyclization. This transformation is a well-documented method for the preparation of nitroindazoles.[1]

Step 1b: Reduction of the Nitro Group and Sandmeyer Reaction

The 7-nitro-1H-indazole can then be reduced to 7-amino-1H-indazole, for example, through catalytic hydrogenation. The resulting amine can be converted to the desired 7-hydroxy-1H-indazole via a Sandmeyer reaction, which involves diazotization of the amine followed by hydrolysis of the diazonium salt.

Step 2: N-Methylation of 7-Hydroxy-1H-indazole

To a solution of 7-hydroxy-1H-indazole in anhydrous tetrahydrofuran (THF), sodium hydride (NaH) is added portion-wise at 0 °C under an inert atmosphere. The mixture is stirred at this temperature for 30 minutes, followed by the dropwise addition of methyl iodide. The reaction is then allowed to warm to room temperature and stirred until completion (monitored by TLC). The reaction is quenched with water, and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield 1-methyl-1H-indazol-7-ol. The use of NaH in THF is reported to favor N1-alkylation for many indazole systems.[2][3]

Workflow Diagram

Caption: Synthetic workflow for Protocol 1.

Protocol 2: Synthesis via a Methoxy Intermediate and Final Demethylation

This alternative route involves the initial synthesis of a methoxy-protected indazole, followed by N-methylation and a final demethylation step to reveal the target hydroxyl group.

Scientific Rationale

Protecting the reactive hydroxyl group as a more stable methyl ether allows for a potentially cleaner N-methylation reaction. The synthesis of 7-methoxy-1H-indazole can be achieved from readily available precursors. The subsequent N-methylation is expected to proceed with good conversion. The final and critical step is the cleavage of the aryl methyl ether. Boron tribromide (BBr₃) is a powerful and widely used reagent for this transformation due to its strong Lewis acidity.[4] The mechanism involves the coordination of the boron to the ether oxygen, followed by nucleophilic attack of a bromide ion on the methyl group.

Experimental Protocol

Step 1: Synthesis of 7-Methoxy-1H-indazole

This intermediate can be prepared from 2-methoxy-6-nitrotoluene. The synthesis typically involves the reduction of the nitro group to an amine, followed by diazotization and intramolecular cyclization to form the indazole ring.

Step 2: N-Methylation of 7-Methoxy-1H-indazole

7-Methoxy-1H-indazole is dissolved in a suitable solvent such as DMF, and a base like potassium carbonate is added. Methyl iodide is then added, and the reaction mixture is heated to ensure complete reaction. After workup and purification, 1-methyl-7-methoxy-1H-indazole is obtained.

Step 3: Demethylation of 1-Methyl-7-methoxy-1H-indazole

1-Methyl-7-methoxy-1H-indazole is dissolved in a dry, inert solvent like dichloromethane (DCM) and cooled to a low temperature (e.g., -78 °C). A solution of boron tribromide (BBr₃) in DCM is added dropwise. The reaction is allowed to warm to room temperature and stirred until the starting material is consumed. The reaction is then carefully quenched with a proton source, such as methanol or water, and the product is isolated after an aqueous workup and purification by chromatography.

Workflow Diagram

Caption: Synthetic workflow for Protocol 2.

Comparative Analysis

Parameter	Protocol 1: Diazotization Route	Protocol 2: Demethylation Route
Starting Material	2-Methyl-3-nitroaniline (or similar)	2-Methoxy-6-nitrotoluene (or similar)
Number of Steps	3 (if starting from nitroaniline)	3
Key Challenge	Regioselective N1-methylation	Handling of BBr₃, potential for side reactions
Potential for Scale-up	Moderate; diazotization can be hazardous	Good; steps are generally scalable
Reagent Toxicity/Handling	Diazonium salts are potentially explosive	BBr₃ is highly corrosive and moisture-sensitive
Overall Yield	Variable, dependent on regioselectivity	Generally good, but demethylation can be harsh
Purification	Chromatography may be needed to separate N1/N2 isomers	Chromatography is typically required for all steps

Senior Application Scientist's Recommendation

Both protocols present viable pathways to 1-Methyl-1H-indazol-7-ol. The choice between them will likely depend on the specific capabilities and priorities of the laboratory.

Protocol 1 is conceptually more direct, but its success hinges on achieving high regioselectivity in the N-methylation step. For research-scale synthesis where optimization of the methylation reaction is feasible, this route can be advantageous. However, the potential for isomeric mixtures could complicate purification and reduce the overall effective yield. The diazotization step also requires careful handling due to the potential instability of diazonium salts.

Protocol 2 offers a more controlled approach by protecting the hydroxyl group. While it involves an additional protecting group manipulation (demethylation), it may lead to a cleaner N-methylation reaction with a more predictable outcome. The use of BBr₃ requires a well-ventilated fume hood and anhydrous conditions, but it is a standard and reliable method for O-demethylation. For larger-scale synthesis where reproducibility and a clean product profile are critical, Protocol 2 may be the more robust option, despite the use of a hazardous reagent in the final step.

Ultimately, the optimal protocol will be determined by factors such as the availability and cost of starting materials, the scale of the synthesis, and the laboratory's experience with the specific chemical transformations involved. It is recommended that small-scale trial reactions are performed for both routes to assess their feasibility and optimize conditions before committing to a larger-scale synthesis.

References

• Google Patents. (2018). Method for preparing 1H-indazole derivative (CN107805221A).

• Caribbean Journal of Sciences and Technology. (2021). CJST Synthesis of Pharmacologically Active Indazoles and Its Analogues. Retrieved February 2, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved February 2, 2026, from [Link]

• O’Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 2038-2051. [Link]

• Kim, S., et al. (2021). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. ACS Omega, 6(10), 6846-6855. [Link]

• Gaikwad, D. D., et al. (2015). Synthesis of indazole motifs and their medicinal importance: An overview. European Journal of Medicinal Chemistry, 90, 707-731. [Link]

• Katritzky, A. R., et al. (2010). A Practical, Metal-Free Synthesis of 1H-Indazoles. Organic Letters, 12(10), 2346-2349. [Link]

• Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers - Boron Tribromide (BBr3). Retrieved February 2, 2026, from [Link]

• Wray, B. C., & Stambuli, J. P. (2010). A Practical, Metal-Free Synthesis of 1H-Indazoles. Organic Letters, 12(20), 4576-4579. [Link]

• Rosa, G. N., et al. (2017). A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions. Molecules, 22(10), 1649. [Link]

• ResearchGate. (2010). ChemInform Abstract: Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. Retrieved February 2, 2026, from [Link]

• O'Donovan, D. H., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 2038-2051. [Link]

• Google Patents. (2011). Method of synthesizing 1H-indazole compounds (US8022227B2).

• Organic Syntheses. (2017). N-Methoxy-N-methylcyanoformamide. Retrieved February 2, 2026, from [Link]

• ResearchGate. (2021). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Retrieved February 2, 2026, from [Link]

• ResearchGate. (2018). Dimethylation with BBr3?. Retrieved February 2, 2026, from [Link]

• Beilstein Journals. (2021). Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system. Retrieved February 2, 2026, from [Link]

• Reddy, T. J., et al. (2011). An unusual reactivity of BBr3: Accessing tetrahydroisoquinoline units from N-phenethylimides. Organic & Biomolecular Chemistry, 9(10), 3516-3519. [Link]

• ResearchGate. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Retrieved February 2, 2026, from [Link]

• Chem-Station. (2024). O-Demethylation. Retrieved February 2, 2026, from [Link]

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